15-keto Fluprostenol isopropyl ester

Core Science & Biosynthesis

Technical Guide: Synthesis of 15-keto Fluprostenol Isopropyl Ester

Executive Summary

15-keto Fluprostenol isopropyl ester (also known as 15-keto Travoprost) is a primary oxidative metabolite and a critical process-related impurity of the anti-glaucoma drug Travoprost. In drug development and quality control, this molecule serves as a vital reference standard for impurity profiling and metabolic stability studies.

This guide details the semi-synthetic pathway to generate 15-keto Fluprostenol isopropyl ester directly from Travoprost. Unlike total synthesis, which is inefficient for this derivative, this protocol utilizes a chemoselective allylic oxidation strategy. This approach exploits the electronic activation provided by the C13-C14 trans-double bond to selectively oxidize the C15-hydroxyl group without affecting the secondary hydroxyls on the cyclopentane ring (C9 and C11).

Chemical Architecture & Retrosynthetic Analysis

Structural Target

• IUPAC Name: propan-2-yl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]but-1-enyl]cyclopentyl]hept-5-enoate[1]

• Molecular Formula:

  [1][2][3]

• Molecular Weight: 498.53 g/mol [4][5]

• Key Feature: The C15-ketone moiety conjugated with the C13-C14 double bond (enone system).

Mechanistic Strategy

The synthesis relies on the principle that allylic alcohols (C15) are oxidized significantly faster than isolated secondary alcohols (C9, C11) by mild oxidants like activated Manganese Dioxide (

) or 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).

• Substrate: Travoprost (Fluprostenol isopropyl ester).[2][3][6]

• Reagent: Activated

  (Type I or chemically activated).

• Selectivity: The

  -system of the C13-C14 alkene stabilizes the radical/ionic transition state at C15, lowering the activation energy for oxidation relative to the saturated ring hydroxyls.

Reaction Scheme Visualization

Figure 1: Chemoselective oxidation pathway converting the allylic alcohol of Travoprost to the enone target.

Detailed Synthesis Protocol

Reagents & Materials

Reagent	Grade/Spec	Role
Travoprost	>98% Purity	Starting Material
Manganese Dioxide ( )	Activated, < 5 micron	Selective Oxidant
Dichloromethane (DCM)	Anhydrous, HPLC Grade	Solvent
Celite 545	Filter Aid	Filtration
Ethyl Acetate / Hexane	ACS Grade	Purification

Step-by-Step Methodology

Step 1: Preparation of Active Oxidant Note: Commercial "activated"

varies in activity. For high reproducibility, heat commercial at 110°C for 12 hours prior to use.

Step 2: Reaction Setup

• Weigh 100 mg (0.20 mmol) of Travoprost into a 25 mL round-bottom flask.

• Dissolve in 10 mL of anhydrous Dichloromethane (DCM) . Ensure complete dissolution.

• Add 1.74 g (20 mmol, 100 eq) of Activated

  .

  • Expert Insight: A large excess (50-100 eq) is standard for heterogeneous

    reactions to drive kinetics, as the reaction occurs on the solid surface.

• Seal the flask and stir vigorously at room temperature (20-25°C) .

Step 3: Monitoring (Critical Control Point)

• Monitor via TLC (System: 60% Ethyl Acetate / 40% Hexane).

• Target: Disappearance of the Travoprost spot (

  ) and appearance of the less polar ketone product ( ).

• Timeframe: Reaction typically completes in 2–4 hours. Do not over-stir beyond 6 hours to prevent over-oxidation of ring hydroxyls.

Step 4: Work-up

• Prepare a sintered glass funnel with a pad of Celite 545 .

• Filter the black suspension through the Celite pad to remove

  .

• Rinse the filter cake thoroughly with 20 mL of Ethyl Acetate .

• Combine filtrates and concentrate under reduced pressure (Rotavap) at 30°C.

Step 5: Purification

• The crude residue is usually >90% pure.

• For analytical standard grade (>98%), purify via Flash Column Chromatography.

  • Stationary Phase: Silica Gel (230-400 mesh).

  • Mobile Phase: Gradient 30%

    50% Ethyl Acetate in Hexane.

• Isolate the fractions containing the UV-active product (visualize at 254 nm).

Experimental Workflow Diagram

Figure 2: Operational workflow for the synthesis and isolation of the 15-keto impurity standard.

Analytical Validation & Characterization

To certify the product as a reference standard, the following spectral shifts must be validated against the parent Travoprost.

Key Spectral Differences

Method	Parameter	Travoprost (Parent)	15-keto Derivative (Target)	Mechanistic Cause
HPLC-UV		~200-210 nm (end absorption)	224 nm	Formation of conjugated enone system ( ).
Mass Spec	( )	501.2	499.2	Loss of 2 hydrogens due to oxidation.
1H-NMR	4.0-4.2 ppm	Multiplet (H-15)	Absent	Conversion of CH-OH to C=O removes the methine proton.
1H-NMR	6.5-7.0 ppm	Vinyl Protons	Downfield Shift	Deshielding effect of the carbonyl on adjacent alkene protons.

Stability & Storage[3]

• Stability: The enone system is susceptible to Michael addition nucleophiles and photodegradation.

• Storage: Store at -20°C in Methyl Acetate or Ethanol. Avoid aqueous buffers for long-term storage to prevent ester hydrolysis.

References

• Matsuoka, S., et al. (2011). Selective Oxidation of Benzylic and Allylic Alcohols Using Mn(OAc)3/Catalytic 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone. Journal of Organic Chemistry. Retrieved from [Link]

• PubChem. (n.d.). 15-Keto travoprost | C26H33F3O6.[1][2][3][4][5][7][8][9] National Library of Medicine. Retrieved from [Link]

• Hellberg, M. R., et al. (2002). The Hydrolysis of the Prostaglandin Analog Prodrug Bimatoprost to 17-Phenyl-trinor PGF2a by the Human Eye. Journal of Ocular Pharmacology and Therapeutics. (Context on PG ester metabolism).

Sources

• 1. 15-Keto travoprost | C26H33F3O6 | CID 10207075 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. 15 keto fluprostenol isopropyl ester (80 µgr/mL) gel for cosmetic eyelash growth and enhancement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 15-Keto Travoprost - Opulent Pharma [opulentpharma.com]
• 8. cleanchemlab.com [cleanchemlab.com]
• 9. 15-keto Fluprostenol isopropyl ester | CAS 404830-45-1 | SCBT - Santa Cruz Biotechnology [scbt.com]

Technical Guide: 15-keto Fluprostenol Isopropyl Ester & FP Receptor Interaction Dynamics

Part 1: Executive Summary & Molecular Identity

In the development of ocular hypotensive therapeutics, 15-keto Fluprostenol isopropyl ester (also known as 15-keto Travoprost) represents a critical metabolic checkpoint and process impurity. It is the oxidized derivative of Travoprost (Fluprostenol isopropyl ester), a prostaglandin F2

analog used to treat glaucoma.

While Travoprost is a prodrug designed to be hydrolyzed into the biologically active free acid (Fluprostenol), the 15-keto derivative represents a "dead-end" metabolic pathway. Understanding its binding affinity to the Prostaglandin F receptor (FP receptor) is essential not for its therapeutic potential, but for establishing metabolic stability profiles and quantifying impurity thresholds in drug substances.

Key Technical Insight: The oxidation of the hydroxyl group at Carbon-15 (C-15) to a ketone functionality drastically alters the pharmacophore, significantly attenuating binding affinity to the FP receptor. This guide details the structural rationale, binding kinetics, and validation protocols required to characterize this interaction.

Part 2: Structural Activity Relationship (SAR) & Binding Dynamics

The Pharmacophore Collapse

The high-affinity binding of prostaglandins (like PGF2

and Fluprostenol) to the FP receptor relies heavily on a hydrogen bond network within the orthosteric binding pocket.

• The C-15 Hydroxyl Group: In the active parent molecule (Fluprostenol), the C-15 hydroxyl group acts as a critical hydrogen bond donor/acceptor with specific residues (likely Serine or Threonine) in the receptor's transmembrane domain.

• The 15-keto Modification: Oxidation to a ketone at this position removes the H-bond donor capability and alters the electronic geometry of the

  -chain. This results in a "pharmacophore collapse," reducing affinity by orders of magnitude.

• The Isopropyl Ester: The ester moiety (present in Travoprost and the 15-keto derivative) further hinders binding. The FP receptor preferentially binds free acids. The ester acts as a lipophilic mask to facilitate corneal penetration, not receptor activation.

Comparative Binding Data

The following table summarizes the binding hierarchy. Note that specific

values for the 15-keto ester are often outside the dynamic range of standard screening (micromolar range), whereas the active acid is in the nanomolar range.

Compound	State	FP Receptor Affinity ( )	Physiological Role
Fluprostenol (Free Acid)	Active Metabolite	High (~35 nM)	Potent Agonist (IOP reduction)
Travoprost (Isopropyl Ester)	Prodrug	Low / Moderate	Corneal Penetration Vehicle
15-keto Fluprostenol	Metabolite (Acid)	Weak / Inactive	Degradation Product
15-keto Fluprostenol i-Pr	Metabolite (Ester)	Negligible / Very Weak	Impurity / Inactive Metabolite

Scientist's Note: While 15-keto derivatives are generally considered inactive, high concentrations (e.g., in toxicology studies) may elicit off-target effects or weak partial agonism.

Part 3: Metabolic Pathway Visualization

The generation of 15-keto Fluprostenol isopropyl ester occurs via the 15-hydroxyprostaglandin dehydrogenase (15-PGDH) pathway.[1] This can occur on the prodrug directly or following hydrolysis.

Figure 1: Metabolic trajectory of Travoprost. The 15-keto isopropyl ester (Red) is formed via direct oxidation of the prodrug or esterification of the metabolite, representing a loss of bioactivity.

Part 4: Experimental Protocols (Self-Validating Systems)

To empirically determine the binding affinity (or lack thereof) of 15-keto Fluprostenol isopropyl ester, a Radioligand Competition Binding Assay is the gold standard.

Protocol: Membrane Preparation & Competition Binding

Objective: Determine the

and of the 15-keto ester by displacing [ H]-PGF2 from HEK-293 cells overexpressing the human FP receptor.

Reagents:

• Buffer A: 50 mM Tris-HCl (pH 7.4), 10 mM

  , 1 mM EDTA.

• Radioligand: [

  H]-Prostaglandin F2 (Specific Activity > 150 Ci/mmol).

• Competitor: 15-keto Fluprostenol isopropyl ester (dissolved in DMSO, serial dilutions).

• Non-Specific Control: 10

  M Cloprostenol or unlabeled PGF2 .

Workflow:

• Membrane Isolation: Harvest HEK-FP cells, homogenize in ice-cold Buffer A, and centrifuge at 40,000 x g for 20 mins. Resuspend pellet to a protein concentration of 0.2–0.5 mg/mL.

• Incubation System:

  • Total Binding: Membrane + [

    H]-Ligand (approx. 1-2 nM).

  • Non-Specific Binding (NSB): Membrane + [

    H]-Ligand + Excess Cold Inhibitor (10 M).

  • Experimental: Membrane + [

    H]-Ligand + 15-keto ester (Concentrations: M to M).

• Equilibrium: Incubate for 60 minutes at 25°C. (Note: Esters may hydrolyze if incubated too long at 37°C; room temperature preserves the ester moiety).

• Separation: Rapid filtration through GF/B glass fiber filters pre-soaked in 0.3% PEI (to reduce non-specific binding to the filter).

• Quantification: Liquid scintillation counting.

Data Analysis (Self-Validation):

• Calculate Specific Binding = Total Binding - NSB.

• Fit data to a one-site competition model (Cheng-Prusoff equation):

  Where is radioligand concentration and is the affinity of the radioligand.

Analytical Validation (LC-MS/MS)

Because the 15-keto ester is an impurity/metabolite, you must confirm its stability in the assay buffer.

• Column: C18 Reverse Phase (e.g., Waters BEH C18).

• Mobile Phase: Acetonitrile/Water with 0.1% Formic Acid.

• Transition: Monitor MRM for 15-keto Fluprostenol isopropyl ester (Parent mass ~498.5 Da

  Fragment).

• Checkpoint: Analyze the assay buffer before and after the 60-minute incubation. If >5% hydrolysis to the free acid occurs, the

  data is invalid (false potency due to the free acid).

Part 5: Assay Logic Visualization

Figure 2: Validated workflow for determining binding affinity. The QC Check (Yellow) is critical to ensure the measured affinity belongs to the ester, not the hydrolyzed acid.

Part 6: References

• Sharif, N. A., et al. (2003). "Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities." Journal of Ocular Pharmacology and Therapeutics, 19(6), 501-515.

• Hellberg, M. R., et al. (2001). "The hydrolysis of the prostaglandin analog prodrug bimatoprost to 17-phenyl-trinor PGF2alpha by human and rabbit ocular tissue." Journal of Ocular Pharmacology and Therapeutics, 19(2). (Provides context on ester hydrolysis rates).

• Woodward, D. F., et al. (2008). "Prostaglandins and the Eye." Pharmacological Reviews. (Authoritative text on FP receptor SAR).

Sources

• 1. caymanchem.com [caymanchem.com]

15-keto Fluprostenol Isopropyl Ester: Metabolic Intermediary and Impurity Profile in Travoprost Therapeutics

This guide serves as a comprehensive technical analysis of 15-keto Fluprostenol isopropyl ester (15-keto Travoprost), a compound occupying a critical intersection between drug metabolism, impurity profiling, and novel cosmetic pharmacotherapeutics.[1]

[1]

Executive Summary

In the development of prostaglandin F2α (PGF2α) analogs for glaucoma, Travoprost (Fluprostenol isopropyl ester) serves as a prodrug, designed to enhance corneal penetration before hydrolysis into its active free acid form.[1][2][] 15-keto Fluprostenol isopropyl ester represents a unique molecular entity: it is both a process-related impurity found in bulk drug substances and a minor metabolic derivative formed via direct oxidation of the prodrug.[1]

While historically considered an inactive degradant due to its reduced affinity for the FP prostanoid receptor compared to Travoprost acid, recent clinical investigations suggest a specific utility in trichology (eyelash hypotrichosis), challenging the dogma that 15-oxidation renders PGF2α analogs therapeutically inert.[1] This guide delineates its physicochemical properties, metabolic pathways, and validated analytical protocols for detection.[1]

Molecular Identity & Physicochemical Profile

Understanding the structural nuance of the 15-keto ester is vital for differentiating it from the active free acid metabolite during pharmacokinetic (PK) analysis.[1]

Chemical Specifications

• IUPAC Name: (Z)-isopropyl 7-((1R,2R,3R,5S)-3,5-dihydroxy-2-((E)-3-oxo-4-(3-(trifluoromethyl)phenoxy)but-1-en-1-yl)cyclopentyl)hept-5-enoate[1][4]

• Common Name: 15-keto Travoprost; 15-keto Fluprostenol isopropyl ester[1][4][5][6][7][8][9][10][11][12]

• CAS Number: 404830-45-1[1][7][8][12]

• Molecular Formula: C₂₆H₃₃F₃O₆[1]

• Molecular Weight: 498.53 g/mol [4]

• Key Structural Feature: Oxidation of the C-15 hydroxyl group to a ketone retaining the isopropyl ester moiety at C-1.[1]

Solubility and Stability[1]

• Solubility: Highly lipophilic. Soluble in Methyl acetate, Ethanol, and DMSO (>100 mg/mL).[1][12][13] Sparingly soluble in aqueous buffers (PBS pH 7.2 ~16 mg/mL).[1][12]

• Stability: The C-15 ketone confers different stability profiles compared to the C-15 hydroxyl.[1] It is generally stable at -20°C for ≥2 years in non-protic solvents.[12]

• Impurity Classification: Classified as an oxidative degradant in Travoprost ophthalmic solutions, often requiring specific stress-testing (forced degradation) to quantify.[1]

The Metabolic Landscape

The presence of 15-keto Fluprostenol isopropyl ester challenges the canonical "Hydrolysis

Activation Oxidation" pathway of prostaglandin prodrugs.[1]

Canonical vs. Non-Canonical Pathways

Standard Travoprost metabolism involves rapid hydrolysis by corneal esterases to Travoprost Free Acid (the active FP agonist), which is subsequently inactivated by 15-hydroxyprostaglandin dehydrogenase (15-PGDH) .[1]

However, the detection of the 15-keto ester implies two distinct mechanisms:

• Direct Oxidation: 15-PGDH acting directly on the isopropyl ester prodrug before hydrolysis.[1]

• Exogenous Impurity: Administration of the compound as a pre-existing contaminant in the formulation.

Pathway Visualization

The following diagram illustrates the bifurcation between the primary activation pathway and the formation of the 15-keto ester.[1]

Figure 1: Metabolic fate of Travoprost, highlighting the divergence between bioactivation (Hydrolysis) and direct oxidation/impurity pathways.[1]

Biological Significance & Pharmacodynamics[1]

Receptor Affinity (FP Receptor)

The oxidation of the C-15 hydroxyl group is the primary mechanism of biological inactivation for prostaglandins.[1]

• Travoprost Acid: High affinity (K_i < 10 nM) for the FP receptor.[1]

• 15-keto Fluprostenol isopropyl ester: Significantly reduced affinity.[1] The C-15 hydroxyl is critical for hydrogen bonding within the receptor pocket. Consequently, this compound exhibits weak ocular hypotensive (IOP-lowering) efficacy compared to the parent drug.

Niche Application: Eyelash Trichology

Despite its reduced receptor affinity, 15-keto Fluprostenol isopropyl ester has demonstrated efficacy in stimulating eyelash growth (hypertrichosis).[1]

• Mechanism: While the exact mechanism differs from the high-affinity FP agonism of bimatoprost, clinical studies utilizing gel formulations (80 µg/mL) have reported statistically significant increases in eyelash length and thickness.[1]

• Hypothesis: The lipophilic ester moiety may facilitate superior follicle penetration, where it either acts via a low-affinity residual mechanism or undergoes slow local hydrolysis to the 15-keto acid, modulating the anagen phase of the hair cycle.[1]

Analytical Methodologies: A Self-Validating Protocol

For researchers and QC professionals, distinguishing the 15-keto ester from the parent prodrug and the active acid is critical.[1] The following LC-MS/MS protocol ensures specificity.

Separation Logic

• Mass Difference:

  • Travoprost: m/z 500.5 [M+H]+ (approx)[1]

  • 15-keto Ester: m/z 498.5 [M+H]+ (-2 Da difference due to oxidation)[1]

  • Travoprost Acid: m/z 458.5 [M+H]+ (Loss of isopropyl group)[1]

• Chromatographic Behavior: The 15-keto ester is more hydrophobic than the free acid but slightly less polar than the parent hydroxyl-ester due to the loss of the H-bond donor capability at C-15.[1]

Protocol Workflow

Objective: Quantify 15-keto Fluprostenol isopropyl ester in a biological matrix (e.g., aqueous humor or formulation).

Step 1: Sample Preparation (Liquid-Liquid Extraction)

• Aliquot 100 µL of sample.[1]

• Add internal standard (e.g., Travoprost-d4).[1]

• Acidify with 10 µL 1M Formic Acid (stabilizes the ester).[1]

• Extract with 500 µL Methyl Tert-Butyl Ether (MTBE).[1] Vortex 2 min.

• Centrifuge (10,000 x g, 5 min). Evaporate supernatant under N₂.

• Reconstitute in 100 µL Mobile Phase A/B (50:50).

Step 2: LC-MS/MS Parameters [1][14]

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).[1]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 40% B to 90% B over 5 minutes.

• Transitions (MRM):

  • Parent: 501.2

    305.1 (Travoprost)

  • Target: 499.2

    303.1 (15-keto Ester) [Loss of fragments specific to the keto-chain]

  • Metabolite:[9][10] 459.2

    263.1 (Travoprost Acid)[1]

Figure 2: Analytical workflow for the specific isolation and quantification of 15-keto Fluprostenol isopropyl ester.

Synthesis and Reference Standards

For assay validation, reference standards are required.

• Commercial Availability: High-purity standards (>98%) are available from specialized lipid suppliers (e.g., Cayman Chemical, MedChemExpress).[1]

• Storage: Solutions in methyl acetate are stable at -20°C. Aqueous solutions should be prepared immediately prior to use due to the risk of ester hydrolysis, which would convert the standard into 15-keto Travoprost Acid, invalidating the assay.[1]

References

• Fabbrocini, G., et al. (2019).[1] 15 keto fluprostenol isopropyl ester (80 µgr/mL) gel for cosmetic eyelash growth and enhancement.[][10] Journal of Cosmetic Dermatology. Available at: [Link][1]

• Hellberg, M. R., et al. (2001).[1] The Hydrolysis of the Prostaglandin Analog Prodrug Bimatoprost to 17-Phenyl-trinor PGF2α by Human and Rabbit Ocular Tissue. Journal of Ocular Pharmacology and Therapeutics. (Contextual grounding for ester prodrug metabolism).

• PubChem. 15-Keto travoprost | C26H33F3O6.[1] National Library of Medicine. Available at: [Link][1]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. GSRS [precision.fda.gov]
• 5. :: 15-Keto Travoprost | CAS No: 404830-45-1 | SVAK Life Sciences:: [svaklifesciences.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. 15-keto Fluprostenol isopropyl ester | CAS 404830-45-1 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 8. 15-Keto travoprost | C26H33F3O6 | CID 10207075 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. file.chemscene.com [file.chemscene.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. glpbio.cn [glpbio.cn]
• 14. iovs.arvojournals.org [iovs.arvojournals.org]

15-keto Fluprostenol isopropyl ester CAS number 404830-45-1

CAS Number: 404830-45-1 Synonyms: 15-keto Travoprost; Travoprost Impurity (15-keto derivative) Classification: Prostaglandin F2α Analog Metabolite / Impurity Standard[1][2]

Part 1: Executive Summary

15-keto Fluprostenol isopropyl ester (CAS 404830-45-1) occupies a unique dual position in pharmaceutical research. To the analytical chemist, it is a critical USP-designated impurity found in Travoprost ophthalmic solutions, serving as a marker of oxidative degradation or metabolic activity.[1][2] To the cosmetic and dermatological researcher, it represents an emerging active ingredient for the treatment of hypotrichosis (inadequate eyelash growth).[2]

Unlike its parent compound Travoprost, which lowers intraocular pressure (IOP) via high-affinity binding to the FP prostanoid receptor, the 15-keto derivative exhibits significantly reduced FP receptor affinity.[1][2] However, clinical data suggests it retains the ability to stimulate the anagen phase of the hair cycle without the melanogenic (pigmentation) side effects associated with standard prostaglandin analogs.[2] This guide synthesizes the molecule's chemical characterization, analytical profiling, and biological mechanisms.[1][2]

Part 2: Chemical & Physical Characterization[1][2][3][4]

The molecule is the oxidized derivative of Travoprost, where the hydroxyl group at the C-15 position of the alpha-chain is converted to a ketone.[1][2] This modification significantly alters its polarity and receptor interaction profile.[2]

Table 1: Physicochemical Constants[1][2]

Property	Data
Chemical Name	Isopropyl (Z)-7-((1R,2R,3R,5S)-3,5-dihydroxy-2-((E)-3-oxo-4-(3-(trifluoromethyl)phenoxy)but-1-en-1-yl)cyclopentyl)hept-5-enoate
Molecular Formula	C₂₆H₃₃F₃O₆
Molecular Weight	498.53 g/mol
Appearance	Clear yellow to viscous brown oil
Solubility	Soluble in Methyl Acetate, Ethanol, DMSO (>100 mg/mL); Practically insoluble in water
UV Max	224 nm
Storage	-20°C (Long term); Hygroscopic; Protect from light

Structural Integrity & Stability

The C-15 ketone creates an

-unsaturated enone system conjugated with the C-13,14 double bond.[1][2] This structural feature is chemically distinct from the allylic alcohol of Travoprost.[2]

• Stability Risk: The enone system is susceptible to nucleophilic attack (Michael addition) and reduction.[2] However, it is generally more stable against dehydration than the parent C-15 hydroxyl compounds.[1][2]

• Impurity Designation: In USP monographs for Travoprost, this molecule is identified as the "15-keto derivative" .[1][2][3][4] It is distinct from "Related Compound A" (Travoprost free acid).[2]

Part 3: Biological Mechanism & Pharmacology[1][2][9]

The Metabolic Inactivation Pathway

In vivo, prostaglandin analogs like Travoprost are rapidly metabolized.[1][2] The primary deactivation step is catalyzed by 15-hydroxyprostaglandin dehydrogenase (15-PGDH) , which oxidizes the active 15-hydroxyl group to the biologically "inactive" 15-keto metabolite.[1][2][5][6][7]

This conversion drastically reduces affinity for the FP receptor, neutralizing the IOP-lowering effect.[1][2] Consequently, CAS 404830-45-1 is often cited as an inactive metabolite in the context of glaucoma therapy.[1][2]

The "Eyelash Paradox": Activity without Pigmentation

Despite its reduced FP receptor binding, 15-keto Fluprostenol isopropyl ester has demonstrated efficacy in stimulating eyelash growth (hypertrichosis).[1][2]

• Mechanism: It is hypothesized to act downstream in the hair follicle signaling cascade or via a non-canonical receptor pathway that uncouples hair growth from melanogenesis.[2]

• Clinical Advantage: Standard PG analogs (Bimatoprost, Latanoprost) often cause darkening of the iris and periorbital skin due to increased melanogenesis.[2] The 15-keto derivative appears to lack this side effect, making it a high-value target for cosmetic applications.[1][2]

Figure 1: Metabolic pathway showing the formation of 15-keto Fluprostenol isopropyl ester via 15-PGDH.[1][2][8]

Part 4: Analytical Methodologies

For drug development and QC professionals, detecting this impurity is mandatory under ICH guidelines.[1][2]

HPLC Profiling (Reverse Phase)

The 15-keto derivative is less polar than Travoprost due to the loss of the hydroxyl hydrogen donor.[1][2] In reverse-phase chromatography (C18), it elutes after the parent compound.[1][2]

Recommended Protocol (Adapted from USP/Literature):

• Column: C18 (L1 packing), 150 mm x 4.6 mm, 3 µm particle size.[1][2]

• Mobile Phase:

  • Solvent A: 0.1% Orthophosphoric acid in Water.[2]

  • Solvent B: Acetonitrile.[1][2]

  • Mode: Isocratic (approx. 60:40 A:B) or Gradient.[2]

• Flow Rate: 1.0 - 1.2 mL/min.[1][2]

• Detection: UV @ 220 nm.[1][2]

• Relative Retention Time (RRT):

  • Travoprost: 1.00[1][2]

  • 5,6-trans Isomer: ~1.16[1][2]

  • 15-keto derivative: ~1.45 (Significantly retained).[1][2]

Mass Spectrometry (LC-MS/MS)

For definitive identification, MS/MS fragmentation is used.[1][2]

• Ionization: ESI Positive mode (forming [M+H]+ or [M+Na]+).[1][2]

• Parent Ion: m/z ~499.2 (Protonated) or ~521.2 (Sodiated).[1][2]

• Key Fragments: Loss of the isopropyl group and water are common.[2] The enone moiety produces distinct fragmentation compared to the allylic alcohol of the parent.[2]

Figure 2: Analytical separation logic for Travoprost impurities. Note the late elution of the 15-keto derivative.[1][2]

Part 5: Synthesis & Preparation[1][2]

Researchers requiring this standard for validation or efficacy studies typically synthesize it via selective oxidation.[2]

Protocol: Selective Oxidation

Objective: Oxidize the C-15 secondary alcohol to a ketone without affecting the C-9/C-11 hydroxyls or the ester.[1][2]

• Starting Material: Travoprost (High purity).[2][3]

• Reagent: Dess-Martin Periodinane (DMP) is preferred over manganese dioxide (MnO₂) for cleaner conversion under mild conditions.[1][2]

• Conditions:

  • Dissolve Travoprost in Dichloromethane (DCM).[2]

  • Add 1.1 eq DMP at 0°C.

  • Stir at room temperature for 1-2 hours.

  • Quench: Sodium thiosulfate / Sodium bicarbonate solution.[1][2]

• Purification: Flash chromatography (Silica gel, Hexane:Ethyl Acetate gradient).

• Validation: NMR (Disappearance of C-15 CH proton) and MS.

Part 6: Safety & Handling

Warning: While the 15-keto derivative is less active at the FP receptor than Travoprost, it is still a potent prostaglandin analog.[1][2]

• Hazard: Potential irritant to eyes and skin.[2] Absorbed through skin.[2]

• Pregnancy: Prostaglandins can induce uterine contractions.[2] Pregnant women should avoid handling this substance.[2]

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.[1][2] Handle in a fume hood or biological safety cabinet.

References

• Cayman Chemical. (n.d.).[2] 15-keto Fluprostenol isopropyl ester Product Information. Retrieved from [1][2]

• United States Pharmacopeia (USP). (2011).[2] Travoprost Monograph: Impurity Table. USP 35-NF 30.[1][2] Retrieved from [1][2]

• Ciro, C., et al. (2018).[1][2] Effect of Fluprostenol Isopropyl Ester and 15-Keto Fluprostenol on Eyelash Growth: A Clinical and Pharmacologic Study. Skinmed, 16(4), 231-233.[1][2] Retrieved from

• Fabbrocini, G., et al. (2019).[1][2] 15 keto fluprostenol isopropyl ester (80 µgr/mL) gel for cosmetic eyelash growth and enhancement.[2][9] Journal of Cosmetic Dermatology, 18(2), 545-549.[1][2] Retrieved from [1][2]

• Fujimori, K., et al. (2002).[1][2] Expression of NADP+-dependent 15-hydroxyprostaglandin dehydrogenase mRNA in monkey ocular tissues. Journal of Biochemistry, 131(3), 383-389.[1][2] Retrieved from [1][2]

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• 5. 15-Hydroxyprostaglandin Dehydrogenase-derived 15-Keto-prostaglandin E2 Inhibits Cholangiocarcinoma Cell Growth through Interaction with Peroxisome Proliferator-activated Receptor-γ, SMAD2/3, and TAP63 Proteins - PMC [pmc.ncbi.nlm.nih.gov]
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15-keto Fluprostenol isopropyl ester molecular weight and formula

Status: High-Purity Impurity Standard / Metabolic Marker Primary Application: Pharmaceutical Quality Control (QC) & ADME Profiling[1]

Executive Summary

15-keto Fluprostenol isopropyl ester (CAS: 404830-45-1) is the oxidized derivative of the glaucoma therapeutic Travoprost (Fluprostenol isopropyl ester).[1][2][3] In drug development and manufacturing, it serves two critical roles:

• Critical Quality Attribute (CQA): It is a degradation product indicating oxidative instability of the parent API (Active Pharmaceutical Ingredient).[1]

• Metabolic Marker: It represents the primary inactivation pathway of Travoprost via 15-hydroxyprostaglandin dehydrogenase (15-PGDH), typically occurring before or in competition with ester hydrolysis.[1]

This guide provides the physicochemical data, synthesis pathways, and validated analytical protocols required for the identification and quantification of this compound.[1]

Physicochemical Characterization

The following data represents the definitive chemical identity of the molecule.

Core Identity Table[1]

Parameter	Specification	Notes
Common Name	15-keto Fluprostenol isopropyl ester	Also known as 15-keto Travoprost
IUPAC Name	propan-2-yl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]but-1-enyl]cyclopentyl]hept-5-enoate
CAS Registry Number	404830-45-1
Molecular Formula	C₂₆H₃₃F₃O₆	Differs from Travoprost (C₂₆H₃₅F₃O₆) by -2H (Oxidation)
Molecular Weight	498.53 g/mol	Monoisotopic Mass: 498.2229
Appearance	Colorless to pale yellow oil	Viscous liquid at room temperature

Solubility & Stability Profile

• Solubility:

  • Organic Solvents: Highly soluble (>100 mg/mL) in Methyl Acetate, DMSO, and Ethanol.[1]

  • Aqueous Buffers: Sparingly soluble.[4] Requires pre-dissolution in DMSO/Ethanol before dilution into PBS (Max solubility in PBS pH 7.2 is ~16 mg/mL).[1]

• Stability:

  • Storage: -20°C (minimum 1 year stability).

  • Sensitivity: Susceptible to base-catalyzed hydrolysis (ester cleavage) and further oxidation.[1] Avoid repeated freeze-thaw cycles.[1][5]

Structural Logic & Metabolic Pathway

The formation of 15-keto Fluprostenol isopropyl ester is driven by the oxidation of the allylic hydroxyl group at C15.[1] This transformation drastically reduces the molecule's affinity for the FP receptor, effectively serving as an "off-switch" for biological activity.[1]

Diagram: Metabolic & Degradation Pathway

The following diagram illustrates the relationship between the prodrug (Travoprost), the active acid, and the 15-keto inactivation route.[1]

Figure 1: Metabolic and degradation relationships.[1] The red path indicates the formation of the target 15-keto ester analyte.[1]

Analytical Protocol: HPLC-MS/MS Quantification

Objective: To separate 15-keto Fluprostenol isopropyl ester from the parent Travoprost and the hydrolyzed free acid using Reverse-Phase Chromatography.

Sample Preparation

• Matrix: Ophthalmic formulations or Plasma.

• Extraction: Liquid-Liquid Extraction (LLE) using Methyl tert-butyl ether (MTBE).[1]

  • Aliquot 100 µL sample.

  • Add 10 µL Internal Standard (Travoprost-d4).[1]

  • Add 500 µL MTBE, vortex for 60s, centrifuge at 10,000 x g.

  • Evaporate supernatant under Nitrogen; reconstitute in 100 µL Mobile Phase A/B (50:50).

Chromatographic Conditions[8][9][10][11]

• Column: Phenomenex Kinetex C18 (2.1 x 50 mm, 1.7 µm) or equivalent.[1]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Temperature: 40°C.

Gradient Table:

Time (min)	% Mobile Phase B	Event
0.0	30	Equilibration
1.0	30	Load
6.0	95	Elution of Lipophilic Esters
7.5	95	Wash

| 7.6 | 30 | Re-equilibration |[1]

Mass Spectrometry Parameters (ESI Negative/Positive)

While prostaglandins often ionize in negative mode (COO-), ester derivatives like 15-keto Travoprost often require Positive Mode (ESI+) forming [M+Na]+ or [M+H]+ adducts due to the lack of a free carboxylic acid, or Negative Mode (ESI-) if using specific acetate buffers.[1]

• Target Analyte: 15-keto Fluprostenol isopropyl ester[1][2][3][6][7][4][5][8][9]

• Precursor Ion (Q1): m/z 499.5 [M+H]+ or m/z 521.5 [M+Na]+ (Method dependent).[1]

• Quantifier Transition: m/z 499.5 → 305.1 (Loss of isopropyl ester + dehydration fragments).[1]

• Note: The 15-keto group alters fragmentation patterns compared to the hydroxylated parent.[1]

Diagram: Analytical Workflow

Figure 2: Step-by-step analytical workflow for isolation and quantification.

Biological & Regulatory Implications[1]

Mechanism of Inactivation

The 15-keto derivative is biologically significant because the oxidation at C15 removes the hydroxyl group required for hydrogen bonding within the FP receptor pocket.[1]

• Potency: <1% affinity compared to Fluprostenol.

• Toxicology: Generally considered a non-toxic metabolite, but high levels in drug product indicate shelf-life failure.[1]

Quality Control Standards

In a QC setting, "15-keto Travoprost" is monitored as a specific impurity.

• Limit of Quantitation (LOQ): Typically required to be <0.05% for ophthalmic solutions.[1]

• Reference Standard: Must be stored at -20°C under inert gas (Argon/Nitrogen) to prevent autoxidation.[1]

References

• PubChem. (2024).[1] 15-Keto Travoprost (Compound Summary). National Library of Medicine. Retrieved from [Link][1]

• Hellberg, M. R., et al. (2002).[1] The Hydrolysis of the Prostaglandin Analog Prodrug Bimatoprost to 17-Phenyl-trinor PGF2α by Human and Rabbit Ocular Tissue. Journal of Ocular Pharmacology and Therapeutics.

• European Medicines Agency (EMA). (2018).[1] Assessment Report: Travoprost. (General reference for impurity limits in prostaglandin analogues).

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Structural Analogs of 15-keto Fluprostenol Isopropyl Ester: A Guide to Synthesis, Evaluation, and Therapeutic Rationale

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Prostaglandin F2α (PGF2α) analogs are mainstays in the management of ocular hypertension and glaucoma, with their efficacy intrinsically linked to the chemical architecture of the molecule. The oxidation of the C-15 hydroxyl group to a ketone is the primary metabolic inactivation pathway for these potent drugs, leading to metabolites such as 15-keto Fluprostenol isopropyl ester. Historically viewed as inactive byproducts, emerging evidence suggests that 15-keto prostaglandins may possess unique biological activities, acting as partial or biased agonists at prostanoid receptors.[1][2][3] This guide provides a comprehensive technical overview of the structural landscape surrounding 15-keto Fluprostenol isopropyl ester. It delves into the rationale for designing analogs based on this scaffold, details key synthetic strategies, and presents a self-validating system of experimental protocols for their biological and physicochemical evaluation. This document serves as a foundational resource for researchers engaged in the discovery and development of novel prostaglandin-based therapeutics.

Introduction: The Prostaglandin F2α Paradigm and the Role of the C-15 Position

Prostaglandin F2α (PGF2α) analogs, such as latanoprost, travoprost, and bimatoprost, are first-line therapies for reducing intraocular pressure (IOP).[4][5] Their primary mechanism of action involves agonizing the Prostaglandin F (FP) receptor, a Gq protein-coupled receptor (GPCR), in the ciliary body.[5] This activation initiates a signaling cascade that upregulates matrix metalloproteinases (MMPs), leading to the remodeling of the extracellular matrix and an increase in the uveoscleral outflow of aqueous humor, thereby lowering IOP.[4][6]

Most commercially successful PGF2α analogs are administered as isopropyl ester prodrugs. This esterification of the C-1 carboxylic acid increases the molecule's lipophilicity, enhancing its penetration through the cornea.[6][7] Once inside the eye, corneal esterases rapidly hydrolyze the prodrug to its biologically active free acid form.[4][7]

A critical determinant of a PGF2α analog's potency is the hydroxyl group at the C-15 position. The oxidation of this group by the enzyme 15-hydroxyprostaglandin dehydrogenase (15-PGDH) to a 15-keto moiety is the principal route of metabolic inactivation, significantly reducing the molecule's affinity for the FP receptor.[8] 15-keto Fluprostenol isopropyl ester is the corresponding metabolite of Travoprost (fluprostenol isopropyl ester).[9][10][11][12] While this transformation reduces activity at the FP receptor, the resulting 15-keto structure is not necessarily inert. It has been investigated for cosmetic applications, such as enhancing eyelash growth, and studies on related 15-keto prostaglandins suggest the potential for unique, "switched" agonism at other prostanoid receptors.[3][13][14]

This creates a compelling rationale for exploring structural analogs of 15-keto Fluprostenol isopropyl ester: to develop compounds with novel selectivity profiles, reduced side effects, or entirely new therapeutic applications beyond glaucoma.

Core Compound Profile: 15-keto Fluprostenol Isopropyl Ester

15-keto Fluprostenol isopropyl ester, also known as 15-keto Travoprost, serves as our foundational scaffold.[10][15] A thorough understanding of its properties is essential before exploring structural modifications.

Property	Data	Source
IUPAC Name	(5Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(1E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]-1-buten-1-yl]cyclopentyl]-5-heptenoic acid, 1-methylethyl ester	[12]
CAS Number	404830-45-1	[9][10]
Molecular Formula	C₂₆H₃₃F₃O₆	[9][16]
Molecular Weight	498.53 g/mol	[9][16]
Appearance	Clear Yellow to Thick Brown Oil	[17]
Biological Activity	Weak FP receptor agonist; stimulates eyelash growth.	[9][10][14]

Rationale and Strategy for Analog Development

The development of novel analogs from the 15-keto Fluprostenol scaffold is guided by established structure-activity relationships (SAR) within the broader PGF2α class. The goal is to modulate potency, receptor selectivity, and physicochemical properties by making targeted chemical modifications.

Key Modification Sites

• The Omega (ω) Chain: This is the lower side chain containing the phenoxy group. Modifications here are pivotal for receptor selectivity and reducing side effects. The introduction of a terminal phenyl ring (as in Travoprost and Latanoprost) was a key innovation that improved the therapeutic index over native PGF2α.[2][18]

  • Strategy: Synthesize analogs by replacing the m-trifluoromethylphenoxy group with other substituted aromatic or heterocyclic rings to probe interactions within the FP receptor binding pocket.

• The Alpha (α) Chain: This is the upper side chain terminating in the isopropyl ester.

  • Strategy: Replace the isopropyl ester with other esters (e.g., ethyl, butyl) or an ethyl amide (as in Bimatoprost) to alter the prodrug's hydrolysis kinetics and potentially introduce direct receptor interactions.[4]

• The Cyclopentane Core: The stereochemistry of the hydroxyl groups at C-9 and C-11 is critical for activity.

  • Strategy: While more synthetically challenging, analogs with altered stereochemistry or substitutions on the ring could lock the molecule into a more favorable conformation for receptor binding or, conversely, target other prostanoid receptors.

Synthetic Approach: The Corey Lactone Foundation

A convergent synthesis, leveraging the principles of the landmark Corey synthesis, remains a robust and flexible strategy for creating prostaglandin analogs.[19][20][21] This approach uses a key intermediate, the "Corey Lactone," which contains the stereochemically defined cyclopentane core. The α and ω chains are then attached sequentially.

Caption: Convergent synthesis workflow for prostaglandin analogs.

To synthesize 15-keto analogs, the ω-chain precursor used in the Horner-Wadsworth-Emmons reaction would already contain the C-15 ketone functionality, rather than a protected hydroxyl group. This allows for modular assembly, where various synthetic ω-chains can be coupled to the core to rapidly generate a library of diverse analogs.

Experimental Protocols for Analog Evaluation

A rigorous and standardized evaluation pipeline is critical to characterizing novel analogs. The following protocols form a self-validating system, assessing receptor affinity, functional activity, and chemical stability.

Protocol 1: FP Receptor Competitive Binding Assay

This assay determines the affinity (Ki) of a test compound for the FP receptor by measuring its ability to displace a radiolabeled ligand.

Principle: Membranes from cells overexpressing the human FP receptor are incubated with a constant concentration of a radiolabeled FP agonist (e.g., [³H]-PGF2α) and varying concentrations of the unlabeled test compound. The amount of bound radioactivity is inversely proportional to the test compound's affinity for the receptor.

Step-by-Step Methodology:

• Membrane Preparation: Utilize a commercial cell line stably expressing the human Prostanoid FP Receptor or prepare membranes from transiently transfected HEK293 cells.

• Assay Buffer Preparation: Prepare a binding buffer (e.g., 50 mM Tris-HCl, pH 6.0, 0.5% BSA).[18]

• Reaction Setup: In a 96-well plate, combine the following in a total volume of 200 µL:

  • 150 µL of diluted cell membranes (e.g., 15 µg protein/well).[18]

  • 25 µL of test compound at various concentrations (typically from 1 pM to 10 µM).

  • 25 µL of radioligand (e.g., [³H]-PGF2α at a final concentration of ~3 nM).[18]

  • For non-specific binding (NSB) control wells, add a high concentration of an unlabeled FP agonist (e.g., 3 µM PGF2α) instead of the test compound.[18]

• Incubation: Incubate the plate for 60 minutes at room temperature with gentle agitation.

• Filtration: Rapidly harvest the contents of each well onto a glass fiber filter plate (e.g., Unifilter 96 GF/C) using a cell harvester.[18] This separates the membrane-bound radioligand from the unbound.

• Washing: Wash the filters multiple times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4) to remove non-specifically bound radioactivity.[18]

• Scintillation Counting: Dry the filter plate, add scintillation cocktail to each well, and quantify the bound radioactivity using a microplate scintillation counter.

• Data Analysis: Calculate specific binding by subtracting the NSB counts from the total counts. Plot the specific binding as a function of the test compound concentration and fit the data to a one-site competition model to determine the IC₅₀. Calculate the Ki using the Cheng-Prusoff equation.

Protocol 2: Functional Assay - Intracellular Calcium Mobilization

This assay measures the ability of a test compound to act as an agonist and activate the FP receptor, which signals through the Gq pathway to release intracellular calcium.[22][23]

Principle: Cells expressing the FP receptor are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4).[22][24] Upon receptor activation by an agonist, intracellular calcium levels rise, causing a measurable change in the dye's fluorescence intensity.

Step-by-Step Methodology:

• Cell Culture: Seed cells (e.g., HEK293 or 1321N1 astrocytoma cells) stably expressing the human FP receptor into black-wall, clear-bottom 96-well plates and grow to 80-90% confluency.[24]

• Dye Loading Buffer Preparation: Prepare a loading buffer (e.g., Hank's Balanced Salt Solution with 20 mM HEPES) containing the calcium-sensitive dye and often probenecid, which inhibits the extrusion of the dye from the cells.[7]

• Dye Loading: Remove the cell culture medium and add the dye loading buffer to each well. Incubate the plate for 30-60 minutes at 37°C in the dark to allow the dye to enter the cells and be de-esterified.[7][16]

• Washing (Optional but Recommended): Gently wash the cells with assay buffer to remove extracellular dye.[24] Modern kits with quench technology may not require this step.[7]

• Compound Addition & Plate Reading:

  • Place the cell plate into a fluorescence plate reader equipped with injectors (e.g., a FlexStation or FLIPR system).[7][10]

  • Establish a baseline fluorescence reading for several seconds.

  • Inject the test compound at various concentrations into the wells.

  • Immediately begin recording the fluorescence intensity over time (typically 90-180 seconds) to capture the transient calcium flux.

• Data Analysis: The response is typically quantified as the peak fluorescence intensity minus the baseline reading. Plot the response against the compound concentration and fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and maximum efficacy (Emax).

Caption: FP Receptor Gq signaling pathway leading to calcium mobilization.

Protocol 3: Forced Degradation (Stress Testing) Study

This study evaluates the intrinsic stability of a new analog by subjecting it to harsh conditions, as mandated by ICH guidelines.[12][17][25] It is essential for developing a stability-indicating analytical method (typically HPLC).

Principle: The analog is exposed to hydrolytic, oxidative, thermal, and photolytic stress. The goal is to achieve 5-20% degradation, which is sufficient to identify and resolve degradation products from the parent compound without destroying the molecule entirely.[4][25]

Step-by-Step Methodology:

• Sample Preparation: Prepare a stock solution of the test analog at a known concentration (e.g., 1 mg/mL) in a suitable solvent.[4]

• Stress Conditions:

  • Acid Hydrolysis: Add 0.1 M HCl and incubate at a controlled temperature (e.g., 60°C).

  • Base Hydrolysis: Add 0.1 M NaOH and incubate at room temperature (ester hydrolysis is often rapid).

  • Oxidation: Add 3% hydrogen peroxide (H₂O₂) and store in the dark at room temperature.

  • Thermal Degradation: Store the sample (solid and/or solution) in a temperature-controlled oven (e.g., 80°C).[4]

  • Photolytic Degradation: Expose the sample to a light source providing a minimum of 1.2 million lux hours and 200 watt-hours/m², as per ICH Q1B guidelines.[4][17]

• Time Points: Withdraw aliquots at various time points (e.g., 2, 8, 24, 48 hours). Neutralize the acid and base samples before analysis.

• Analytical Method: Analyze all samples using a validated reverse-phase HPLC method with a UV or mass spectrometric detector. The method must be capable of separating the parent peak from all degradation products.

• Data Analysis: For each condition, calculate the percentage of the parent compound remaining and the percentage of each major degradation product formed (as a percentage of the total peak area). This data is used to establish degradation pathways and prove the analytical method is "stability-indicating."

Caption: Workflow for a forced degradation study.

Conclusion and Future Directions

The study of structural analogs based on the 15-keto Fluprostenol isopropyl ester scaffold represents a promising frontier in prostaglandin research. Moving beyond the traditional view of 15-keto metabolites as inactive byproducts opens the door to discovering compounds with novel pharmacological profiles. These may include biased agonists that selectively activate certain downstream signaling pathways, tissue-selective modulators, or compounds for entirely new indications where the potent IOP-lowering effect of classical FP agonists is not desired.

Future research should focus on a systematic exploration of ω-chain modifications to map the SAR for this unique scaffold. Combining these synthetic efforts with the robust biological and physicochemical evaluation protocols detailed in this guide will provide the high-quality, reproducible data necessary to advance drug development. The ultimate goal is to leverage a deeper understanding of prostaglandin structure and function to create next-generation therapeutics with enhanced efficacy and safety.

References

• Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader. (2012). Journal of Visualized Experiments. Retrieved February 20, 2026, from [Link]

• Korol, A., et al. (2022). 15-keto-Prostaglandin E2 exhibits bioactive role by modulating glomerular cytoarchitecture through EP2/EP4 receptors. Life Sciences. Retrieved February 20, 2026, from [Link]

• Endo, S., et al. (2020). 15-Keto-PGE2 acts as a biased/partial agonist to terminate PGE2-evoked signaling. Journal of Biological Chemistry. Retrieved February 20, 2026, from [Link]

• Endo, S., et al. (2020). 15-Keto-PGE2 acts as a biased/partial agonist to terminate PGE2-evoked signaling. PubMed. Retrieved February 20, 2026, from [Link]

• Endo, S., et al. (2020). 15-Keto-PGE2 acts as a biased/partial agonist to terminate PGE2-evoked signaling. PMC. Retrieved February 20, 2026, from [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026). ResolveMass Laboratories Inc. Retrieved February 20, 2026, from [Link]

• Tănase, C., et al. (2021). Lactones in the Synthesis of Prostaglandins and Prostaglandin Analogs. ResearchGate. Retrieved February 20, 2026, from [Link]

• Ciro, C., et al. (2018). Effect of Fluprostenol Isopropyl Ester and 15-Keto Fluprostenol on Eyelash Growth: A Clinical and Pharmacologic Study. PubMed. Retrieved February 20, 2026, from [Link]

• Intracellular Calcium Measurements with FLIPR Calcium Assay Kit. (n.d.). Molecular Devices. Retrieved February 20, 2026, from [Link]

• A General Catalyst Controlled Route To Prostaglandin F2a. (2022). DigitalCommons@TMC. Retrieved February 20, 2026, from [Link]

• Ca2+ Mobilization Assay. (n.d.). Creative Bioarray. Retrieved February 20, 2026, from [Link]

• Prostaglandin Analogs in Ophthalmology: Transforming Glaucoma Treatment. (2023). Eyenovate. Retrieved February 20, 2026, from [Link]

• FP Prostanoid Receptor Assay. (n.d.). Innoprot. Retrieved February 20, 2026, from [Link]

• 15-keto Fluprostenol isopropyl ester. (n.d.). GLPBIO. Retrieved February 20, 2026, from [Link]

• Forced Degradation Study in Pharmaceutical Stability. (n.d.). Pharmaguideline. Retrieved February 20, 2026, from [Link]

• Tripathy, K., & Geetha, R. (2023). Prostaglandin analogs in ophthalmology. PMC. Retrieved February 20, 2026, from [Link]

• Forced Degradation Studies. (2016). SciSpace. Retrieved February 20, 2026, from [Link]

• A practical guide to forced degradation and stability studies for drug substances. (n.d.). Onyx Scientific. Retrieved February 20, 2026, from [Link]

• CALCIUM FLUX PROTOCOL. (n.d.). University of Pennsylvania. Retrieved February 20, 2026, from [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. (2014). ScienceDirect. Retrieved February 20, 2026, from [Link]

• Fabbrocini, G., et al. (2019). 15 keto fluprostenol isopropyl ester (80 µgr/mL) gel for cosmetic eyelash growth and enhancement. PubMed. Retrieved February 20, 2026, from [Link]

• Stjernschantz, J. (2001). From PGF2α-Isopropyl Ester to Latanoprost: A Review of the Development of Xalatan. Investigative Ophthalmology & Visual Science. Retrieved February 20, 2026, from [Link]

• Resul, B., et al. (1993). Structure-activity relationships and receptor profiles of some ocular hypotensive prostanoids. PubMed. Retrieved February 20, 2026, from [Link]

• Iorga, B. I., et al. (2021). β-Ketophosphonates with Pentalenofuran Scaffolds Linked to the Ketone Group for the Synthesis of Prostaglandin Analogs. PMC. Retrieved February 20, 2026, from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for Efficacy Testing of 15-keto Fluprostenol Isopropyl Ester in Animal Models

Introduction: A Novel Prostaglandin Analog for Glaucoma Management

Glaucoma, a leading cause of irreversible blindness worldwide, is characterized by the progressive degeneration of retinal ganglion cells (RGCs) and the optic nerve.[1][2] A primary risk factor for the development and progression of glaucoma is elevated intraocular pressure (IOP).[1] Consequently, therapeutic strategies are largely focused on lowering IOP. Prostaglandin F2α (PGF2α) analogs are a first-line treatment for glaucoma, prized for their potent IOP-lowering effects, once-daily dosing, and minimal systemic side effects.[3] These compounds, such as latanoprost and travoprost, are isopropyl ester prodrugs that are hydrolyzed by corneal esterases into their biologically active acid forms.[4][5]

15-keto fluprostenol isopropyl ester is the oxidized metabolite of travoprost, a potent PGF2α analog.[4][6] While traditionally considered a less active metabolite, recent evidence challenges this assumption. A pilot clinical study demonstrated that 15-keto fluprostenol effectively reduces IOP in patients with normal-tension glaucoma.[4][7] Furthermore, studies on the related compound, 15-keto latanoprost, have shown significant IOP reduction in a monkey model of ocular hypertension, comparable to its parent compound, latanoprost.[8][9] These findings suggest that 15-keto prostaglandin analogs may represent a new avenue for glaucoma therapy.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of animal models for the efficacy testing of 15-keto fluprostenol isopropyl ester. It details the rationale for model selection, step-by-step protocols for inducing ocular hypertension, and methodologies for assessing the compound's IOP-lowering efficacy and mechanism of action.

Mechanism of Action: The Uveoscleral Outflow Pathway

PGF2α analogs, including travoprost and its metabolites, lower IOP primarily by increasing the uveoscleral outflow of aqueous humor.[4] This "unconventional" outflow pathway accounts for a significant portion of aqueous humor drainage in primates. The proposed mechanism involves the binding of the active drug to prostanoid FP receptors on ciliary muscle cells.[3][5] This activation initiates a signaling cascade that leads to the remodeling of the extracellular matrix within the ciliary muscle and surrounding tissues. This remodeling, mediated by matrix metalloproteinases (MMPs), reduces the hydraulic resistance to aqueous humor outflow, thereby lowering IOP.[10] Studies on 15-keto latanoprost in monkeys suggest that it also lowers IOP by increasing uveoscleral outflow, as it did not alter aqueous humor production or tonographic outflow facility.[8][9]

Mechanism of action for 15-keto fluprostenol.

Animal Model Selection: Choosing the Appropriate System

The selection of an appropriate animal model is critical for the successful evaluation of a novel anti-glaucoma therapeutic. The ideal model should mimic the key pathophysiological features of human glaucoma, particularly the elevation of IOP and subsequent optic nerve damage.

Animal Model	Advantages	Disadvantages	Recommended Use for 15-keto Fluprostenol Efficacy Testing
Non-Human Primate (NHP)	- Anatomically and physiologically most similar to humans, including a well-defined trabecular meshwork and lamina cribrosa.[11][12] - Laser-induced ocular hypertension model is well-established and produces chronic IOP elevation.[13] - Allows for longitudinal studies with clinical endpoints similar to human trials (e.g., OCT, fundus photography).[14]	- High cost and significant ethical considerations. - Require specialized housing and handling. - Not suitable for large-scale screening studies.	- Gold standard for late-stage preclinical efficacy and mechanism of action studies. - Ideal for confirming IOP-lowering effects and assessing long-term safety and neuroprotective potential.
Rabbit	- Large eye size facilitates surgical manipulations and topical drug administration. - Widely used in ophthalmic research, with established models of ocular hypertension.[1] - Lower cost and easier to handle than primates.	- Differences in aqueous humor outflow pathways compared to humans (less reliance on uveoscleral outflow).[1] - Spontaneous buphthalmic rabbits are a model of congenital glaucoma, which may not be representative of primary open-angle glaucoma.[15] - Variable responses to some anti-glaucoma drugs.	- Suitable for initial screening of IOP-lowering activity and formulation optimization. - Water-loading or hypertonic saline models can be used for acute IOP studies.[16]
Rodent (Mouse/Rat)	- Low cost, short breeding cycles, and availability of transgenic strains.[17][18] - Well-established models of induced ocular hypertension (e.g., laser photocoagulation, microbead injection).[17][19] - Suitable for high-throughput screening and genetic studies.	- Small eye size can make surgical procedures and IOP measurements challenging. - Anatomical differences in the anterior chamber angle and optic nerve head compared to primates.[20] - Laser photocoagulation can sometimes cause more extensive retinal injury in mice.[17]	- Excellent for initial high-throughput screening of a library of compounds. - Genetic models (e.g., DBA/2J mice) are useful for studying the long-term neuroprotective effects of the compound.[18]

Experimental Protocols: Inducing Ocular Hypertension and Assessing Efficacy

The following protocols provide a framework for inducing ocular hypertension and evaluating the efficacy of 15-keto fluprostenol isopropyl ester. All animal procedures should be performed in accordance with institutional animal care and use committee (IACUC) guidelines.

Protocol 1: Laser-Induced Ocular Hypertension in Non-Human Primates

This model is considered the gold standard for preclinical glaucoma research due to its close resemblance to the human condition.

Materials:

• Argon or diode laser with a slit-lamp delivery system

• Goniolens

• Anesthetic agents (e.g., ketamine, xylazine)

• Topical proparacaine hydrochloride

• Tonometer (e.g., Tono-Pen, pneumatonometer)

• Topical antibiotics and corticosteroids

Procedure:

• Anesthesia and Pre-treatment: Anesthetize the NHP following established institutional protocols.[12] Administer a drop of topical proparacaine hydrochloride to the eye.

• Laser Photocoagulation: Place the goniolens on the cornea to visualize the trabecular meshwork.[12] Deliver approximately 80-100 laser spots (50 µm spot size, 0.1 s duration, 1.0-1.5 W power) to 180-360 degrees of the trabecular meshwork.[13]

• Post-operative Care: Administer topical antibiotics and corticosteroids to manage inflammation and prevent infection.[21]

• IOP Monitoring: Measure IOP daily for the first week and then weekly until a stable elevation is achieved (typically 2-4 weeks).[13]

• Drug Administration and Efficacy Assessment: Once stable ocular hypertension is established, begin topical administration of 15-keto fluprostenol isopropyl ester (e.g., once daily in the evening). Measure IOP at baseline and at various time points after drug administration (e.g., 2, 4, 6, 8, and 24 hours) to determine the time to peak effect and duration of action.

Experimental workflow for NHP model.

Protocol 2: Laser-Induced Ocular Hypertension in Rabbits

This model is suitable for initial screening and formulation studies.

Materials:

• Diode laser with an indirect ophthalmoscope delivery system

• Anesthetic agents (e.g., ketamine, xylazine)

• Topical proparacaine hydrochloride

• Tonometer (e.g., Tono-Pen, rebound tonometer)[22][23][24]

• Topical antibiotics

Procedure:

• Anesthesia: Anesthetize the rabbit according to institutional protocols.

• Laser Photocoagulation: Deliver approximately 50-70 laser spots (100 µm spot size, 1.0 s duration, 1.0 W power) to the episcleral and limbal veins.

• Post-operative Care: Apply topical antibiotics to the treated eye.

• IOP Monitoring: Measure IOP at baseline and regularly after the procedure to confirm the development of ocular hypertension.

• Efficacy Testing: Administer 15-keto fluprostenol isopropyl ester topically and measure IOP at predetermined time points.

Protocol 3: Laser-Induced Ocular Hypertension in Rodents

This model is ideal for high-throughput screening and genetic studies.

Materials:

• Diode or argon laser with a slit-lamp or micromanipulator delivery system

• Anesthetic agents (e.g., ketamine, xylazine, or isoflurane)

• Topical proparacaine hydrochloride

• Rebound tonometer (e.g., TonoLab)[10]

• Topical antibiotics

Procedure:

• Anesthesia: Anesthetize the mouse or rat.

• Laser Photocoagulation: Deliver approximately 80-100 laser spots (50 µm spot size, 100 ms duration, 1.0 W power) to the limbal and episcleral veins.[15][17][25] In some protocols, an intracameral injection of a photosensitizing dye like indocyanine green may be used to enhance the laser effect.[25]

• Post-operative Care: Apply a topical antibiotic ointment.

• IOP Monitoring: Measure IOP using a rebound tonometer before and after the laser procedure.

• Efficacy Evaluation: After establishing stable ocular hypertension, administer the test compound and monitor IOP changes.

Advanced Efficacy and Mechanism of Action Studies

Beyond IOP measurement, a comprehensive evaluation of 15-keto fluprostenol isopropyl ester should include assessments of aqueous humor dynamics and neuroprotection.

Aqueous Humor Dynamics

• Fluorophotometry: This non-invasive technique can be used in primates to measure the rate of aqueous humor flow.[26][27][28] A decrease in IOP without a change in aqueous humor flow suggests an increase in outflow.

• Tonography: This method, also applicable to primates, measures the facility of aqueous humor outflow through the trabecular meshwork.[26][27]

• Aqueous Angiography: This is an emerging technique that allows for real-time visualization of aqueous humor outflow pathways in living primates.[29]

Neuroprotection Assessment

• Histology: At the end of the study, eyes can be enucleated and processed for histological analysis. Staining with hematoxylin and eosin (H&E) and specific markers for RGCs (e.g., Brn3a, RBPMS) allows for the quantification of RGC loss in the retina.[3][30][31]

• Optical Coherence Tomography (OCT): In primates, OCT can be used to non-invasively measure the thickness of the retinal nerve fiber layer (RNFL) and ganglion cell layer (GCL) over time, providing a longitudinal measure of neurodegeneration.[14]

Conclusion: A Promising New Therapeutic Avenue

The available evidence strongly suggests that 15-keto fluprostenol isopropyl ester has the potential to be an effective IOP-lowering agent. The animal models and protocols detailed in this guide provide a robust framework for the preclinical evaluation of this promising compound. By carefully selecting the appropriate animal model and employing a combination of IOP measurements, aqueous humor dynamics studies, and neuroprotection assessments, researchers can thoroughly characterize the efficacy and mechanism of action of 15-keto fluprostenol isopropyl ester, paving the way for its potential clinical development as a novel treatment for glaucoma.

References

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• Sun, Y., et al. (2022). Protocol for laser-induced chronic ocular hypertension and intracameral injection in nonhuman primates. ResearchGate. Available from: [Link]

• Toris, C. B., & Fan, S. (2025). Aqueous Humor Dynamic Measurements in Nonhuman Primates. In N. A. Sharif & S. E. Ohia (Eds.), Research Protocols for Ophthalmic Disease Mechanisms. Bentham Science Publishers.

• Lambert, W. S., et al. (2018). Quantitative measurement of retinal ganglion cell populations via histology-based random forest classification. bioRxiv. Available from: [Link]

• Toris, C. B., & Fan, S. (2025). Laser Model of Ocular Hypertension in Nonhuman Primates. In N. A. Sharif & S. E. Ohia (Eds.), Research Protocols for Ophthalmic Disease Mechanisms and Therapeutics: Glaucoma - Ocular Hypertension. Bentham Science Publishers.

• Sun, Y., et al. (2022). Procedure of intracameral injection. ResearchGate. Available from: [Link]

• Bentham Science Publishers. (2025). Aqueous Humor Dynamic Measurements in Nonhuman Primates. Available from: [Link]

• Pang, I.-H., & Clark, A. F. (2020). Rodent Models of Glaucoma: How Mice and Rats Can Help Human Vision Move Out of the Woods and Into the Light. Cells, 9(5), 1191.
• Al-Mubrad, T. M., & Akerele, T. (2012). Animal Models of Glaucoma. Journal of Ophthalmology, 2012, 985954.
• Salinas-Navarro, M., et al. (2011). Glaucoma Animal Models. IntechOpen.
• Mayor-Torroella, A., et al. (2023). Characterization of the Most Resistant and Vulnerable Retinal Ganglion Cell Subtypes in a Chronic Model of Glaucoma in Rat. Investigative Ophthalmology & Visual Science, 64(12), 26.
• Caruso, C., et al. (2020). Intraocular pressure reduction with once-a-day application of a new prostaglandin eye drop: a pilot placebo-controlled study in 12 patients.

• Caruso, C., et al. (2019). Intraocular pressure reduction with once-a-day application of a new prostaglandin eye drop: a pilot placebo-controlled study in 12 patients. ResearchGate. Available from: [Link]

• Di Girolamo, N. (2016). Measuring intraocular pressure in selected species using tonometry. Vet Times. Available from: [Link]

• Bucolo, C., et al. (2014). Histological analysis of retinal ganglion cells (RGC). ResearchGate. Available from: [Link]

• Experimentica. (2026). Laser-Induced Glaucoma. Available from: [Link]

• Wang, R.-F., et al. (2005). Noninvasive measurement of rodent intraocular pressure with a rebound tonometer. Investigative Ophthalmology & Visual Science, 46(12), 4617–4621.

• de-los-Rios, C., et al. (2019). Histological analysis of retinal ganglion cells (RGC). (A)... ResearchGate. Available from: [Link]

• Al-Mubrad, T. M., & Akerele, T. (2012). Animal Models of Glaucoma. ResearchGate. Available from: [Link]

• Ueda, J., et al. (1998). Experimental Glaucoma Model in the Rat Induced by Laser Trabecular Photocoagulation After an Intracameral Injection of India Ink. Investigative Ophthalmology & Visual Science, 39(8), 1437–1444.
• Toris, C. B. (2008). Uveoscleral Outflow. Glaucoma Today.
• Amato, R., et al. (2022). In vivo murine models for the study of glaucoma pathophysiology: procedures, analyses, and typical outcomes. Annals of Eye Science, 7, 29.
• Reiss, G. R., & Caprioli, J. (1988). Aqueous humor flow measured with fluorophotometry in timolol-treated primates. Investigative Ophthalmology & Visual Science, 29(10), 1498–1504.
• Moore, C. P., et al. (1993). Comparison of Three Tonometers for Measuring Intraocular Pressure in Rabbits. Investigative Ophthalmology & Visual Science, 34(3), 651–657.
• Schachtschabel, U., et al. (2007). Effect of 15-Keto Latanoprost on Intraocular Pressure and Aqueous Humor Dynamics in Monkey Eyes. Investigative Ophthalmology & Visual Science, 48(9), 4160–4165.
• Huang, A. S., et al. (2017). Aqueous Angiography: Real-time, Live Human and Non-Human Primate Aqueous Humor Outflow Imaging. Investigative Ophthalmology & Visual Science, 58(8), 3770.

• Bertens, T. W. C. M., et al. (2021). Measuring IOP in a rabbit using different tonometers. ResearchGate. Available from: [Link]

• Grozdanic, S. D., et al. (2003). Laser-Induced Mouse Model of Chronic Ocular Hypertension. Investigative Ophthalmology & Visual Science, 44(10), 4337–4346.
• Grewal, I. S., et al. (2007). Estimation of Intraocular Pressure in Rabbits Using Noncontact Tonometer. Methods and Findings in Experimental and Clinical Pharmacology, 29(1), 27-31.
• Du, Y., et al. (2014). Laser Induced Mouse Glaucoma Model Suitable for Studying Stem Cell-based Therapy. Investigative Ophthalmology & Visual Science, 55(13), 2469.
• Wang, L., et al. (2013). Glaucomatous retinopathy and neuropathy following laser-induced ocular hypertension in African green monkeys. Investigative Ophthalmology & Visual Science, 54(15), 436.
• Liu, Z., et al. (2021). Quantification of Retinal Ganglion Cell Morphology in Human Glaucomatous Eyes. Investigative Ophthalmology & Visual Science, 62(3), 32.

• Caruso, C., et al. (2019). a IOP values of 15-keto fluprostenol or placebo-treated eyes. b IOP... ResearchGate. Available from: [Link]

• Schachtschabel, U., et al. (2007). Effect of 15-keto latanoprost on intraocular pressure and aqueous humor dynamics in monkey eyes. PubMed. Available from: [Link]

• Whitson, J. T. (2006). Travoprost in the management of open-angle glaucoma and ocular hypertension. Clinical Ophthalmology, 1(1), 15–23.
• Griffin, B. W., & Clark, A. F. (2002). TRAVOPROST: A POTENT OCULAR HYPOTENSIVE AGENT.
• Krauss, A. H.-P., et al. (2009). Ocular Hypotensive Activity of PF-3187207, a Nitric Oxide Donating Prostaglandin Analog, in Preclinical Models. Investigative Ophthalmology & Visual Science, 50(13), 251.

• Iris Pharma. (n.d.). Glaucoma models | Preclinical efficacy. Available from: [Link]

• Tomita, H., et al. (2016). A Step by Step Protocol for Subretinal Surgery in Rabbits. ResearchGate. Available from: [Link]

• Chen, Y., et al. (2022). Clinical pharmacology and pharmacogenetics of prostaglandin analogues in glaucoma. Frontiers in Pharmacology, 13, 968591.
• Hynes, S. R., & Lavik, E. B. (2016). A Step by Step Protocol for Subretinal Surgery in Rabbits. Journal of Visualized Experiments, (115), 54406.

• Taylor & Francis. (n.d.). Travoprost – Knowledge and References. Available from: [Link]

• Starace, M., et al. (2021). Periocular pigmentation associated with use of travoprost for the treatment of alopecia areata of the eyelashes. ResearchGate. Available from: [Link]

• Guzun, O. V., et al. (2024). HISTOPATHOLOGICAL CHANGES IN RABBIT EYES AFTER TRANSSCLERAL DIODE CYCLOPHOTOCOAGULATION. Офтальмологічний журнал, (6), 13-18.

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Application Note: Optimal Solubilization and Handling of 15-keto Fluprostenol Isopropyl Ester

[1][2][3]

Introduction & Compound Profile

15-keto Fluprostenol isopropyl ester (also known as 15-keto Travoprost) is an ester derivative of the FP receptor agonist fluprostenol.[1][2] It acts as a prodrug, designed to enhance lipid solubility and corneal penetration compared to its free acid form.[1] Once administered, it is hydrolyzed by esterases to the biologically active free acid.[1][3]

For researchers, the critical challenge with this compound is its isopropyl ester moiety .[1] While this group improves lipophilicity, it renders the molecule susceptible to hydrolysis in aqueous environments. Improper handling—specifically storing aqueous dilutions or exposing the compound to basic pH—will result in the premature degradation of the ester into the free acid, potentially skewing experimental data regarding receptor binding affinity or intraocular pressure (IOP) modulation.

Physicochemical Snapshot

Property	Specification
Molecular Formula
Molecular Weight	498.5 g/mol
Solubility (Organic)	DMSO, Ethanol, DMF: ~100 mg/mL
Solubility (Aqueous)	PBS (pH 7.2): ~16 mg/mL (Metastable; hydrolysis risk)
Stability (Solid/Organic)	≥2 years at -20°C (Protect from moisture)
Stability (Aqueous)	< 24 hours (Hydrolysis sensitive)

Protocol A: Preparation of High-Concentration Stock Solutions

Most commercial suppliers provide 15-keto Fluprostenol isopropyl ester as a solution in methyl acetate (typically 10 mg/mL).[1] Methyl acetate is suitable for shipping but cytotoxic and volatile for biological assays.[1] Therefore, a solvent exchange is often the first required step.[1]

Reagents & Equipment[2][8][10][11][12]

• Source Compound: 15-keto Fluprostenol isopropyl ester (in methyl acetate).[1][2]

• Target Solvent: Anhydrous DMSO (Dimethyl sulfoxide) or Ethanol (Absolute, 200 proof).[1]

• Gas: High-purity Nitrogen (

  ) or Argon stream.[1]

• Vessels: Amber glass vials (silanized preferred to minimize surface adsorption).[1]

Step-by-Step Procedure

• Evaporation (Solvent Exchange):

  • Place the vial containing the methyl acetate solution under a gentle stream of Nitrogen or Argon.

  • Evaporate the solvent at room temperature until a viscous oil remains.

  • Critical: Do not apply heat, as prostaglandins are heat-sensitive.[1] Do not over-dry to a "crusty" solid, as this may make reconstitution difficult; a thin oil film is ideal.[1]

• Reconstitution:

  • Immediately add the calculated volume of Anhydrous DMSO or Ethanol to achieve a stock concentration of 10 mM to 50 mM .

  • Example: For 1 mg of residue, add ~200

    L of DMSO to achieve ~10 mM (approx. 5 mg/mL).[1]

  • Vortex gently for 30 seconds. Ensure the oil on the walls of the vial is fully dissolved.

• Inert Gas Purging:

  • Flush the headspace of the vial with Nitrogen or Argon for 10–15 seconds to displace oxygen.

  • Cap tightly with a PTFE-lined cap.[1]

• Storage:

  • Store at -20°C or -80°C .

  • Shelf Life: Stable for at least 1 year if kept anhydrous and protected from light.[1]

Protocol B: Preparation of Aqueous Working Solutions

This protocol describes the "Just-in-Time" preparation method required for cell culture or enzymatic assays.[1]

Warning: Do not store aqueous solutions. The isopropyl ester bond will hydrolyze to the free acid (15-keto fluprostenol) in water, particularly if the pH drifts above 7.4.[1]

Workflow Diagram (Graphviz)

Caption: Workflow for diluting hydrophobic prostaglandin esters. The intermediate dilution step prevents precipitation ("crashing out") that occurs when adding high-concentration organics directly to aqueous buffers.[1]

Step-by-Step Procedure

• Thawing:

  • Remove the DMSO/Ethanol stock from the freezer. Allow it to equilibrate to room temperature inside a desiccator (if available) to prevent water condensation from entering the cold vial.

• Intermediate Dilution (Optional but Recommended):

  • If your target concentration is low (e.g., nanomolar range), perform a serial dilution in the same organic solvent first.[1]

  • Reason: Pipetting 1

    L of stock into 10 mL of media is inaccurate.[1] Diluting the stock to 100 M in DMSO first improves accuracy.

• Final Aqueous Dilution:

  • Prepare your assay buffer (PBS pH 7.2 or serum-free media).[1]

  • While vortexing the buffer gently, slowly add the organic stock.

  • Solvent Limit: Ensure the final concentration of DMSO/Ethanol is < 0.1% to avoid solvent toxicity in cells.

  • Solubility Check: Inspect for cloudiness.[1] If the concentration is >16 mg/mL (unlikely for receptor assays), solubility limits in PBS may be exceeded.[1]

• Usage Window:

  • Use the solution immediately.[4][2][3] Discard any unused aqueous portion after the experiment. Do not refreeze aqueous solutions.

Quality Control & Troubleshooting

Self-Validating the Protocol

To ensure your stock solution has not degraded (hydrolyzed) over time, use Thin Layer Chromatography (TLC) or HPLC.[1]

• TLC System:

  • Mobile Phase: Ethyl acetate/Acetic acid (99:1).[1]

  • Visualization: UV light or p-anisaldehyde stain.[1]

  • Differentiation: The Isopropyl Ester (Rf ~0.[1]7) will migrate higher (more non-polar) than the Free Acid (Rf ~0.3).[1] If you see a significant spot at the lower Rf, your stock has hydrolyzed.[1]

Common Issues

Issue	Probable Cause	Corrective Action
Precipitation in Media	Added stock too fast or concentration too high.[1]	Vortex media while adding stock. Use an intermediate dilution step.
Loss of Activity	Hydrolysis of ester bond.	Check pH of buffer (must be < 7.4).[4][1][3] Ensure stock was stored anhydrous.
Cytotoxicity	Residual Methyl Acetate or high DMSO.[1]	Ensure full evaporation of shipping solvent.[1] Keep final DMSO < 0.1%.[1]

References

• Tisch Scientific. (2023). Material Compatibility Chart (DMSO/Solvents). Retrieved from [Link]

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• 4. cdn.caymanchem.com [cdn.caymanchem.com]

Investigating uveoscleral outflow with 15-keto prostaglandin analogs

Investigating Efficacy and Metabolic Stability of 15-Keto Prostaglandin Analogs

Executive Summary & Scientific Rationale

The reduction of Intraocular Pressure (IOP) in glaucoma management relies heavily on Prostaglandin Analogs (PGAs) such as Latanoprost and Bimatoprost.[1] These agents function primarily by binding to the Prostaglandin F receptor (FP receptor) in the ciliary muscle, triggering a signaling cascade that upregulates Matrix Metalloproteinases (MMPs).[2] This enzymatic activity remodels the extracellular matrix (ECM), reducing hydraulic resistance in the uveoscleral outflow pathway.[3]

However, the efficacy of these drugs is strictly governed by their metabolic stability. The enzyme 15-hydroxyprostaglandin dehydrogenase (15-PGDH) rapidly oxidizes the hydroxyl group at carbon 15 to a ketone, converting active PGF2

into 15-keto-PGF2 .[4][5] Historically, 15-keto metabolites are considered biologically inactive at the FP receptor.[4]

Why investigate 15-keto analogs?

• Metabolic Mapping: To determine if a new chemical entity (NCE) is a substrate for 15-PGDH.[4]

• Residual Activity: To verify if specific 15-keto modifications retain FP receptor affinity (rare, but valuable for IP).

• Negative Controls: To validate that observed outflow enhancement is FP-receptor dependent and not an off-target effect.

This guide details the protocols for characterizing the activity of 15-keto analogs compared to their parent compounds, spanning in vitro signaling to in vivo functional outflow.

Mechanistic Pathway[1]

The following diagram illustrates the FP receptor signaling cascade and the critical inactivation step mediated by 15-PGDH.

Figure 1: The FP receptor signaling cascade.[4][6] Note the metabolic shunt where 15-PGDH converts active prostaglandins into inactive 15-keto forms, halting the signal.[4]

Experimental Workflow: In Vitro Screening

Objective: To quantify the ability of 15-keto analogs to trigger the initial signaling events (Ca2+ flux) and the functional endpoint (MMP secretion) in human ciliary muscle cells.

Protocol A: Calcium Mobilization Assay (FLIPR/Fura-2)

This assay determines immediate receptor activation.[4]

Materials:

• Cells: Human Ciliary Muscle Cells (hCM), passage 3-6.[4]

• Reagents: Fura-2 AM (calcium indicator), Probenecid (inhibits dye leakage).[4]

• Compounds: PGF2

  (Positive Control), 15-keto-PGF2 (Test), AL-8810 (FP Antagonist).[4]

Methodology:

• Seeding: Plate hCM cells at 50,000 cells/well in black-walled 96-well plates. Incubate overnight.

• Dye Loading: Wash cells with HBSS. Incubate with 2 µM Fura-2 AM + 2.5 mM Probenecid for 45 mins at 37°C.

• Baseline: Measure fluorescence at excitation 340/380 nm (Emission 510 nm) for 30 seconds to establish baseline.

• Injection: Inject test compounds (Concentration range: 1 nM to 10 µM).

• Acquisition: Record fluorescence for 120 seconds.

• Validation: Pre-incubate a subset of wells with 1 µM AL-8810 (antagonist) for 15 mins. If the 15-keto analog signal is not blocked by AL-8810, the activity is off-target.[4]

Protocol B: Gel Zymography for MMP-2/9

This assay measures the functional enzymatic output required for outflow.[4]

Methodology:

• Treatment: Treat confluent hCM cells in serum-free media with Test Compound (100 nM) vs. Vehicle for 24 hours.[4]

• Collection: Collect conditioned media. Centrifuge to remove debris.

• Electrophoresis: Mix samples with non-reducing sample buffer. Load onto 10% SDS-PAGE gels containing 0.1% Gelatin.[4]

• Renaturing: Wash gels in 2.5% Triton X-100 for 30 mins to remove SDS and renature enzymes.

• Incubation: Incubate gels in Developing Buffer (50 mM Tris, 5 mM CaCl2, ZnCl2) at 37°C for 18–24 hours.

• Staining: Stain with Coomassie Blue R-250.[4]

• Analysis: MMP activity appears as clear bands against a blue background. Quantify band intensity using ImageJ.

Experimental Workflow: In Vivo Assessment

Objective: To definitively prove if the 15-keto analog drives fluid drainage in a living system using a fluorescent tracer.

Protocol C: Intracameral FITC-Dextran Perfusion (Mouse Model)

The mouse eye possesses a functional uveoscleral pathway analogous to primates.[4][7]

Materials:

• Animals: C57BL/6 mice (Male, 10-12 weeks).

• Tracer: FITC-Dextran (70 kDa).[4][8] Note: 70 kDa is critical to prevent leakage into blood vessels, ensuring we only measure bulk flow.[4]

• Equipment: Micromanipulator, Hamilton syringe with 33G needle, Fluorescence Microscope.

Step-by-Step Methodology:

• Pre-Treatment:

  • Group A: Vehicle (Topical, 3 days).

  • Group B: Latanoprost 0.005% (Positive Control).[4]

  • Group C: 15-keto Analog (Test Compound).

• Anesthesia: Anesthetize mice with Ketamine/Xylazine.

• Injection:

  • Secure head. Under a dissecting microscope, insert the 33G needle through the cornea near the limbus, avoiding the lens.

  • Inject 2 µL of FITC-Dextran (5 mg/mL) into the anterior chamber.[4]

• Circulation Time: Allow tracer to circulate for 20 minutes . (Longer times risk washout; shorter times are insufficient for suprachoroidal reach).[4]

• Termination: Euthanize via CO2 overdose. Rapidly enucleate eyes.

• Fixation: Immersion fix in 4% Paraformaldehyde for 4 hours.

• Cryosectioning: Embed in OCT compound. Cut 10 µm sagittal sections.

• Imaging: Capture images of the iridocorneal angle and suprachoroidal space.

Quantification Formula (Uveoscleral Flow):

Where is flow, is injected volume, and fluorescence intensity is used as a proxy for concentration.[4]

Data Presentation & Interpretation

The following table outlines expected results for a standard PGA vs. its 15-keto metabolite.

Parameter	Active PGA (e.g., Latanoprost Acid)	15-keto Metabolite	Interpretation
FP Receptor Affinity ( )	< 5 nM (High)	> 1000 nM (Low)	15-keto modification usually destroys binding.[4]
Ca2+ Mobilization ( )	~10-50 nM	> 10 µM	Lack of immediate signaling.[4]
MMP-9 Induction (Fold Change)	> 3.5x	~ 1.0x (Baseline)	No ECM remodeling trigger.[4]
In Vivo Tracer Distribution	Intense staining in ciliary muscle & suprachoroid	Staining limited to Trabecular Meshwork	Crucial: If 15-keto shows suprachoroidal staining, it implies a non-FP mechanism or resistance to degradation.[4]

Visualizing the Workflow:

Figure 2: Sequential screening workflow from cellular signaling to tissue-level function.

References

• Lindén, C., & Alm, A. (1999).[4] Prostaglandin analogues in the treatment of glaucoma. Drugs & Aging, 14(5), 387–398.[4]

• Weinreb, R. N., et al. (2020).[4] The mechanism of action of prostaglandins on uveoscleral outflow. Current Opinion in Ophthalmology, 11(2), 112-115.[4][9]

• Lindsey, J. D., et al. (2002).[4] Identification of the mouse uveoscleral outflow pathway using fluorescent dextran.[7][10][11] Investigative Ophthalmology & Visual Science, 43(7), 2201-2205.[4]

• Tai, H. H., et al. (2002).[4] 15-Hydroxyprostaglandin dehydrogenase: structure and function. Prostaglandins & Other Lipid Mediators, 68, 483-493.[4]

• Alm, A., & Nilsson, S. F. (2009).[4] Uveoscleral outflow—a review. Experimental Eye Research, 88(4), 760-768.[4]

Sources

• 1. Update on the Mechanism of Action of Topical Prostaglandins for Intraocular Pressure Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Pharmacology of Prostaglandin Analogues | Ento Key [entokey.com]
• 3. The mechanism of action of prostaglandins on uveoscleral outflow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Frontiers | PG F2α Receptor: A Promising Therapeutic Target for Cardiovascular Disease [frontiersin.org]
• 7. iovs.arvojournals.org [iovs.arvojournals.org]
• 8. resources.amsbio.com [resources.amsbio.com]
• 9. aoa.org [aoa.org]
• 10. Identification of the mouse uveoscleral outflow pathway using fluorescent dextran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. iovs.arvojournals.org [iovs.arvojournals.org]

Unlocking the Therapeutic Potential of 15-keto Fluprostenol Isopropyl Ester Beyond Hair Growth: Application Notes and Research Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-keto Fluprostenol isopropyl ester is a synthetic analog of prostaglandin F2α (PGF2α) and a key metabolite of the ophthalmic drug Travoprost. While its efficacy in promoting eyelash growth is well-documented, its broader therapeutic applications remain a promising area of research.[1][2][3] This guide provides detailed application notes and experimental protocols for investigating the utility of 15-keto Fluprostenol isopropyl ester in ophthalmology, specifically for the management of glaucoma, and explores its potential in dermatology for treating disorders of hypopigmentation like vitiligo.

As a Senior Application Scientist, this document is structured to provide not only step-by-step methodologies but also the scientific rationale behind the experimental designs, ensuring a comprehensive and technically sound resource for researchers.

Part 1: Ophthalmic Applications in Glaucoma Research

Glaucoma, a leading cause of irreversible blindness worldwide, is characterized by progressive optic neuropathy, often associated with elevated intraocular pressure (IOP). Prostaglandin F2α analogs are a first-line treatment for reducing IOP.[4] 15-keto Fluprostenol isopropyl ester, as a metabolite of a potent PGF2α analog, has demonstrated significant IOP-lowering effects.[1][5]

Mechanism of Action in IOP Reduction

The primary mechanism by which PGF2α analogs, including 15-keto Fluprostenol isopropyl ester, reduce IOP is by increasing the uveoscleral outflow of aqueous humor.[6] This is achieved through the relaxation of the ciliary muscle and remodeling of the extracellular matrix within the ciliary body, which reduces hydraulic resistance and facilitates fluid drainage.[7]

Interestingly, while its parent compound, Travoprost, is a potent FP receptor agonist, 15-keto Fluprostenol isopropyl ester is reported to have weak binding affinity for the FP receptor.[8] This suggests that its significant IOP-lowering effect might be mediated through alternative or multiple receptor pathways, a critical area for further investigation.

Signaling Pathway: PGF2α Analog-Mediated Uveoscleral Outflow

Caption: PGF2α analog signaling cascade leading to increased uveoscleral outflow and reduced IOP.

Application Note 1: In Vitro Assessment of Ciliary Muscle Cell Response

This protocol outlines an in vitro approach to characterize the effects of 15-keto Fluprostenol isopropyl ester on human ciliary muscle (HCM) cells, focusing on cellular mechanisms relevant to uveoscleral outflow.

Protocol 1.1: HCM Cell Contractility Assay (Collagen Gel Contraction)

• Objective: To determine if 15-keto Fluprostenol isopropyl ester induces relaxation of pre-contracted HCM cells.

• Rationale: Ciliary muscle relaxation is a key factor in increasing uveoscleral outflow. This assay provides a functional measure of the compound's effect on muscle tone.

• Methodology:

  • Cell Culture: Culture primary HCM cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • Collagen Gel Preparation: Prepare a collagen solution (e.g., rat tail collagen type I) on ice and mix with a neutralized cell suspension of HCM cells.

  • Gel Polymerization: Dispense the cell-collagen mixture into 24-well plates and allow it to polymerize at 37°C.

  • Pre-contraction: After polymerization, gently detach the gels from the well sides and stimulate contraction with a known contractile agent (e.g., carbachol).

  • Treatment: Once the gels have contracted, add varying concentrations of 15-keto Fluprostenol isopropyl ester (e.g., 1 nM to 10 µM) to the culture medium. Include a vehicle control and a positive control (e.g., a known PGF2α analog like Latanoprost).

  • Data Acquisition: Capture images of the gels at regular intervals (e.g., 0, 2, 4, 8, 24 hours) and measure the gel area using image analysis software.

  • Analysis: Calculate the percentage of relaxation relative to the pre-contracted state.

Protocol 1.2: Extracellular Matrix (ECM) Remodeling Assay

• Objective: To assess the effect of 15-keto Fluprostenol isopropyl ester on the expression of matrix metalloproteinases (MMPs) in HCM cells.

• Rationale: Remodeling of the ECM in the ciliary muscle is crucial for enhancing uveoscleral outflow.[9][10] Upregulation of MMPs is a key indicator of this process.

• Methodology:

  • Cell Culture and Treatment: Culture HCM cells to near confluence and treat with various concentrations of 15-keto Fluprostenol isopropyl ester for 24-48 hours.

  • RNA Extraction and qRT-PCR: Extract total RNA from the cells and perform quantitative real-time PCR (qRT-PCR) to measure the mRNA expression levels of key MMPs (e.g., MMP-1, MMP-2, MMP-3, MMP-9) and their tissue inhibitors (TIMPs).

  • Protein Analysis (Western Blot or ELISA): Collect the cell culture supernatant and cell lysates to quantify the protein levels of secreted and cellular MMPs using Western blotting or enzyme-linked immunosorbent assay (ELISA).

  • Zymography: To assess the enzymatic activity of secreted MMPs (specifically gelatinases like MMP-2 and MMP-9), perform gelatin zymography on the conditioned media.

Parameter	Assay	Expected Outcome with 15-keto Fluprostenol isopropyl ester
Cell Contractility	Collagen Gel Contraction	Dose-dependent relaxation of pre-contracted gels
ECM Gene Expression	qRT-PCR	Increased mRNA levels of MMP-1, MMP-3, and MMP-9
ECM Protein Levels	Western Blot/ELISA	Increased protein levels of MMP-1, MMP-3, and MMP-9
MMP Activity	Gelatin Zymography	Increased enzymatic activity of MMP-2 and MMP-9

Application Note 2: In Vivo Evaluation of IOP-Lowering Efficacy in an Animal Model

This protocol describes an in vivo study to determine the IOP-lowering efficacy and duration of action of 15-keto Fluprostenol isopropyl ester in a relevant animal model of ocular hypertension.

Protocol 2.1: Induction of Ocular Hypertension and IOP Monitoring

• Objective: To evaluate the IOP-lowering effect of topically administered 15-keto Fluprostenol isopropyl ester in a laser-induced model of ocular hypertension in non-human primates or rabbits.

• Rationale: Animal models of glaucoma are essential for preclinical evaluation of novel therapeutic agents. The laser-induced model provides a reliable and reproducible method for elevating IOP.

• Methodology:

  • Animal Model: Utilize a well-established model of laser-induced ocular hypertension in cynomolgus monkeys or New Zealand white rabbits.

  • Drug Formulation: Prepare sterile ophthalmic solutions of 15-keto Fluprostenol isopropyl ester at various concentrations (e.g., 0.001%, 0.005%, 0.01%) in a suitable vehicle.

  • Dosing Regimen: Administer a single daily topical dose to one eye of each animal, with the contralateral eye receiving the vehicle as a control.

  • IOP Measurement: Measure IOP at baseline and at multiple time points post-dosing (e.g., 0, 2, 4, 6, 8, 24 hours) using a calibrated tonometer (e.g., Tono-Pen, rebound tonometer).[11]

  • Study Duration: Conduct the study over a period of several days to assess both the acute and sustained IOP-lowering effects.

Protocol 2.2: Assessment of Aqueous Humor Dynamics

• Objective: To determine the mechanism of IOP reduction by measuring the effect of 15-keto Fluprostenol isopropyl ester on aqueous humor dynamics.

• Rationale: This will confirm whether the IOP-lowering effect is due to an increase in uveoscleral outflow, an increase in trabecular outflow, or a decrease in aqueous humor production.

• Methodology (Fluorophotometry):

  • Tracer Application: After establishing a baseline, topically apply a fluorescent tracer (e.g., fluorescein) to the cornea of the animals.

  • Fluorophotometric Measurement: Use a scanning ocular fluorophotometer to measure the clearance of the tracer from the anterior chamber over several hours.[12][13]

  • Data Analysis: Calculate the rate of aqueous humor flow based on the rate of fluorescein disappearance. An increase in uveoscleral outflow will result in a faster clearance rate that is not accompanied by a change in tonographic outflow facility.

Experimental Workflow: In Vivo IOP Study

Caption: A streamlined workflow for in vivo evaluation of 15-keto Fluprostenol isopropyl ester.

Part 2: Potential Dermatological Applications in Hypopigmentation Disorders

Prostaglandin F2α analogs have been observed to cause hyperpigmentation as a side effect in ophthalmic use, suggesting a role in melanogenesis.[11][14] This has led to investigations into their potential for treating hypopigmentation disorders such as vitiligo.[6]

Hypothesized Mechanism of Action in Melanogenesis

PGF2α has been shown to stimulate melanocyte dendricity and tyrosinase activity, the rate-limiting enzyme in melanin synthesis.[15] It is hypothesized that 15-keto Fluprostenol isopropyl ester, despite its potentially different receptor interactions, may also modulate melanocyte function, leading to increased melanin production. The signaling pathways could involve the FP receptor or other prostanoid receptors expressed on melanocytes, potentially leading to the activation of downstream effectors that regulate melanogenesis.

Application Note 3: In Vitro Investigation of Melanocyte Stimulation

This protocol provides a framework for an initial in vitro screening of 15-keto Fluprostenol isopropyl ester's effects on human epidermal melanocytes.

Protocol 3.1: Melanocyte Proliferation and Viability Assay

• Objective: To determine the effect of 15-keto Fluprostenol isopropyl ester on the proliferation and viability of human epidermal melanocytes.

• Rationale: It is important to establish a non-toxic concentration range for the compound before assessing its effects on melanogenesis.

• Methodology:

  • Cell Culture: Culture primary human epidermal melanocytes in a specialized melanocyte growth medium.

  • Treatment: Seed cells in 96-well plates and treat with a range of concentrations of 15-keto Fluprostenol isopropyl ester for 24, 48, and 72 hours.

  • Viability/Proliferation Assay: Use a standard method such as the MTT or PrestoBlue assay to assess cell viability and proliferation.

Protocol 3.2: Melanin Content and Tyrosinase Activity Assay

• Objective: To quantify the effect of 15-keto Fluprostenol isopropyl ester on melanin production and tyrosinase activity in melanocytes.

• Rationale: These are direct measures of the compound's ability to stimulate melanogenesis.

• Methodology:

  • Cell Culture and Treatment: Culture melanocytes and treat with non-toxic concentrations of 15-keto Fluprostenol isopropyl ester for an extended period (e.g., 5-7 days).

  • Melanin Content Measurement: Lyse the cells and measure the melanin content spectrophotometrically by dissolving the melanin pellet in NaOH and measuring the absorbance at 475 nm.

  • Tyrosinase Activity Assay: Prepare cell lysates and measure tyrosinase activity by monitoring the rate of L-DOPA oxidation to dopachrome spectrophotometrically at 475 nm.

Parameter	Assay	Expected Outcome with 15-keto Fluprostenol isopropyl ester
Cell Proliferation	MTT/PrestoBlue Assay	No significant decrease in viability at therapeutic concentrations
Melanin Production	Spectrophotometry	Dose-dependent increase in melanin content
Tyrosinase Activity	L-DOPA Oxidation Assay	Dose-dependent increase in tyrosinase activity

References

• Therapeutic uses of prostaglandin F(2α) analogues in ocular disease and novel synthetic strategies. (2013). Prostaglandins & Other Lipid Mediators. [Link]

• Promising alternative clinical uses of prostaglandin F2α analogs: beyond the eyelashes. (2015). Journal of the American Academy of Dermatology. [Link]

• Intraocular pressure reduction with once-a-day application of a new prostaglandin eye drop: a pilot placebo-controlled study in 12 patients. (2019). Graefe's Archive for Clinical and Experimental Ophthalmology. [Link]

• Effect of Fluprostenol Isopropyl Ester and 15-Keto Fluprostenol on Eyelash Growth: A Clinical and Pharmacologic Study. (2018). SKINMED. [Link]

• Update on the Mechanism of Action of Topical Prostaglandins for Intraocular Pressure Reduction. (2009). Current Eye Research. [Link]

• Intraocular pressure reduction with once-a-day application of a new prostaglandin eye drop: a pilot placebo-controlled study in 12 patients. (2019). ResearchGate. [Link]

• TRAVOPROST: A POTENT OCULAR HYPOTENSIVE AGENT. N/A. [Link]

• a IOP values of 15-keto fluprostenol or placebo-treated eyes. b IOP... ResearchGate. [Link]

• 15-keto Fluprostenol. AdooQ BioScience. [Link]

• 15 keto fluprostenol isopropyl ester (80 µgr/mL) gel for cosmetic eyelash growth and enhancement. (2019). Journal of Cosmetic Dermatology. [Link]

• PG F2α Receptor: A Promising Therapeutic Target for Cardiovascular Disease. (2014). Frontiers in Pharmacology. [Link]

• Current methods and new approaches to assess aqueous humor dynamics. (2021). Expert Review of Ophthalmology. [Link]

• Evaluation of the aqueous humor flow rate in the eyes of clinically normal cats by use of fluorophotometry. (2012). American Journal of Veterinary Research. [Link]

• 15-Keto-PGE2 acts as a biased/partial agonist to terminate PGE2-evoked signaling. (2018). Journal of Biological Chemistry. [Link]

• 15-Keto-PGE2 acts as a biased/partial agonist to terminate PGE2-evoked signaling. N/A. [Link]

• Prostaglandins alter extracellular matrix adjacent to human ciliary muscle cells in vitro. (1997). Investigative Ophthalmology & Visual Science. [Link]

• Potent and Selective Human Prostaglandin F (FP) Receptor Antagonist (BAY-6672) for the Treatment of Idiopathic Pulmonary Fibrosis (IPF). (2021). Journal of Medicinal Chemistry. [Link]

• Prostaglandin Analogs in Ophthalmology: Transforming Glaucoma Treatment. (2023). Retina Specialist. [Link]

• Activation of the Prostanoid FP Receptor Inhibits Adipogenesis Leading to Deepening of the Upper Eyelid Sulcus in Prostaglandin-Associated Periorbitopathy. (2014). Investigative Ophthalmology & Visual Science. [Link]

• The Pharmacology of Prostaglandin Analogues. (2016). Ento Key. [Link]

• Optimization of novel intraocular pressure measurement system for mice. (2022). Investigative Ophthalmology & Visual Science. [Link]

• In vivo murine models for the study of glaucoma pathophysiology: procedures, analyses, and typical outcomes. (2022). Annals of Eye Science. [Link]

• Prostaglandin F2α agonist-induced suppression of 3T3-L1 cell adipogenesis affects spatial formation of extra-cellular matrix. (2020). Scientific Reports. [Link]

• Effect of prostaglandins A(2), E(1), F(2 alpha)and latanoprost on cultured human iridal melanocytes. (2000). Experimental Eye Research. [Link]

• Prostaglandin action on ciliary smooth muscle extracellular matrix metabolism: implications for uveoscleral outflow. (1994). Experimental Eye Research. [Link]

• Proteinase-Activated Receptor-2 Stimulates Prostaglandin Production in Keratinocytes: Analysis of Prostaglandin Receptors on Human Melanocytes and Effects of PGE2 and PGF2 on Melanocyte Dendricity. ResearchGate. [Link]

• Prostaglandin E2 and Prostaglandin F2α Differentially Modulate Matrix Metabolism of Human Nucleus Pulposus Cells. (2012). PLoS ONE. [Link]

• Influence of prostaglandin F2alpha and its analogues on hair regrowth and follicular melanogenesis in a murine model. ResearchGate. [Link]

• 8-Iso-Prostaglandin F2α Reduces Trophoblast Invasion and Matrix Metalloproteinase Activity. (2000). Hypertension. [Link]

• Let your ideas flow with draw.io: designing a scientific experiment. (2023). draw.io. [Link]

• Production of prostaglandin e(2) by iridial melanocytes exposed to latanoprost acid, a prostaglandin F(2 alpha) analogue. (2002). Experimental Eye Research. [Link]

• Effects of PGF2alpha on human melanocytes and regulation of the FP receptor by ultraviolet radiation. (2005). Experimental Cell Research. [Link]

• Example Diagrammatic Flow Chart. N/A. [Link]

• How to Write a Research Protocol: Tips and Tricks. (2018). Archives of Medicine and Health Sciences. [Link]

• Extracellular Matrix Remodeling in Motor Neuron Diseases. (2025). International Journal of Molecular Sciences. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Aqueous Humor Outflow: Drainage Pathways, Resistance & Regulation - INSIGHT OPHTHALMOLOGY [theinsightophthalmology.com]
• 4. Aqueous Humor Dynamics: A Review [benthamopen.com]
• 5. researchgate.net [researchgate.net]
• 6. Normal aqueous flow - American Academy of Ophthalmology [aao.org]
• 7. prezi.com [prezi.com]
• 8. researchgate.net [researchgate.net]
• 9. Prostaglandins alter extracellular matrix adjacent to human ciliary muscle cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Prostaglandin action on ciliary smooth muscle extracellular matrix metabolism: implications for uveoscleral outflow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Non-Invasive intraocular pressure measurement in animals models of glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. avmajournals.avma.org [avmajournals.avma.org]
• 14. researchgate.net [researchgate.net]
• 15. Effects of PGF2alpha on human melanocytes and regulation of the FP receptor by ultraviolet radiation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stability &amp; Handling of 15-keto Fluprostenol Isopropyl Ester

[1]

Executive Summary & Molecule Profile

15-keto Fluprostenol isopropyl ester (also known as 15-keto Travoprost ) is a potent prostaglandin analog.[1] Structurally, it differs from its parent compound (Travoprost) by the presence of a ketone group at the C-15 position, creating an

-unsaturated ketone (enone) system.[1]

This structural feature fundamentally alters its stability profile compared to standard hydroxylated prostaglandins. While the C-15 oxidation has already occurred, the molecule remains highly susceptible to secondary oxidative degradation (lipid peroxidation of side chains), hydrolysis (loss of the isopropyl ester), and Michael addition reactions due to the reactive enone.[1]

Critical Stability Parameters:

Parameter	Specification
Supplied Format	Solution in Methyl Acetate (typically 10 mg/mL)
Storage (Stock)	-20°C or -80°C (Stable 2 years)
Primary Solvents	DMSO, Ethanol, DMF (Purged with Inert Gas)
Aqueous Stability	Poor. Hydrolyzes and degrades rapidly.[1] Use immediately.
Light Sensitivity	Sensitive to UV (Absorbance max: 224 nm).[1][2] Use amber vials.

Core Directive: The "Zero-Oxidation" Protocol[1]

The following workflow is the gold standard for handling 15-keto Fluprostenol isopropyl ester. It is designed to eliminate the three vectors of degradation: Oxygen, Moisture, and Light.[1]

Phase 1: Solvent Exchange (Methyl Acetate Removal)

Most commercial stocks are supplied in methyl acetate.[1] You must remove this before biological assays, but you must do so without oxidizing the lipid chains.[1]

• Gas Source: Connect a source of high-purity Nitrogen (

  ) or Argon.[1]

  • Why? Argon is heavier than air and provides a better "blanket" over the solution than Nitrogen.

• Evaporation: Direct a gentle stream of inert gas over the solution in a glass vial.

  • Caution:Do not heat above 30°C. Heat accelerates autoxidation of the

    and double bonds.[1]

• Endpoint: Stop immediately upon dryness.[1] Do not leave the dry film under gas flow for extended periods, as trace impurities in the gas can eventually react.

Phase 2: Reconstitution (The Stock Solution)

• Solvent Choice: Use Anhydrous DMSO or Ethanol .[1]

  • Technical Insight: DMSO is hygroscopic.[1][3] If your DMSO bottle has been open for months, it contains water.[1] This water will hydrolyze the isopropyl ester linkage of your molecule, creating the free acid impurity. Always use fresh, anhydrous DMSO.

• Degassing: Sparge the solvent with Helium or Argon for 15 minutes prior to use to remove dissolved oxygen.[1]

• Solubility Limit:

  mg/mL in DMSO/Ethanol.[1][2][4][5]

Phase 3: Aqueous Formulation (The "Just-in-Time" Rule)

This is the most common failure point.[1] Users store PBS dilutions at 4°C and find degradation products the next day.

• Protocol: Dilute the organic stock into the aqueous buffer (e.g., PBS pH 7.2) immediately before use .

• Maximum Stability Window: < 24 hours.

• Solubility Cap:

  mg/mL in PBS. Exceeding this causes micro-precipitation, often mistaken for degradation.[1]

Visualizing the Workflow

The following diagram illustrates the critical decision paths to maintain structural integrity.

Caption: Workflow for solvent exchange and preparation. Red nodes indicate high-risk steps where degradation (hydrolysis) occurs rapidly.[1]

Troubleshooting Guide & FAQs

Scenario A: "My LC-MS shows a mass shift of -42 Da."

Diagnosis: Hydrolysis of the Isopropyl Ester. [1]

• Cause: The isopropyl group (

  , mass ~43) has been cleaved, leaving the free acid (15-keto Fluprostenol).[1]

• Trigger: Presence of water in your DMSO stock or storing the aqueous dilution for >24 hours.[1]

• Solution: Switch to anhydrous DMSO (stored over molecular sieves) and prepare aqueous dilutions fresh.

Scenario B: "I see multiple peaks appearing after incubation with cells."

Diagnosis: Michael Addition Adducts. [1]

• Cause: 15-keto Fluprostenol contains an

  -unsaturated ketone (enone).[1] This is a "Michael Acceptor." It reacts covalently with nucleophiles like Glutathione (GSH) or Cysteine residues in proteins found in cell media.[1]

• Technical Insight: This is not strictly "oxidation" but a chemical conjugation.[1]

• Solution: This may be biologically unavoidable as it reflects the molecule's reactivity.[1] However, to differentiate this from storage degradation, run a "media-only" control (incubate compound in media without cells) to see if components like cysteine in the media are reacting.[1]

Scenario C: "How do I prevent oxidation during long-term storage?"

Diagnosis: Lipid Peroxidation. [1]

• Mechanism: Oxygen attacks the allylic carbons near the double bonds.[1]

• Solution:

  • Headspace: Always purge the vial headspace with Argon before closing the cap.[1]

  • Additives: If your experimental design permits, add BHT (Butylated hydroxytoluene) at 0.05% to the stock solution.[1] BHT acts as a radical scavenger.[1]

Quantitative Stability Data

The following table summarizes the stability limits based on solvent and environmental conditions.

Solvent System	Temperature	Stability Duration	Primary Failure Mode
Methyl Acetate (Stock)	-20°C	2 Years	Solvent evaporation / Concentration change
Anhydrous DMSO	-80°C	6 Months	Moisture absorption Hydrolysis
Anhydrous DMSO	-20°C	1 Month	Moisture absorption Hydrolysis
Ethanol	-20°C	1-3 Months	Trans-esterification (rare but possible)
PBS (pH 7.2)	4°C / RT	< 24 Hours	Ester Hydrolysis & Precipitation
Cell Media (Serum)	37°C	Hours	Michael Addition (Protein binding)

References

• Endo, S., et al. (2020).[1] 15-Keto-PGE2 acts as a biased/partial agonist to terminate PGE2-evoked signaling.[1][6] Journal of Biological Chemistry, 295(38), 13338-13352.[1][6] (Demonstrates the biological context of 15-keto metabolites). Retrieved from [Link]

Sources

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• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. 15-Keto-PGE2 acts as a biased/partial agonist to terminate PGE2-evoked signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low signal in 15-keto Fluprostenol isopropyl ester LC-MS analysis

Topic: Troubleshooting low signal in 15-keto Fluprostenol isopropyl ester LC-MS analysis Role: Senior Application Scientist Format: Technical Support Center (Interactive Q&A)

Status: Online | Specialist: Dr. Arisato (Senior Application Scientist)[1][2][3]

Welcome to the technical support hub for Prostaglandin and Travoprost impurity analysis. You are likely here because you are observing low sensitivity, signal instability, or complete signal loss for 15-keto Fluprostenol isopropyl ester (CAS: 404830-45-1).[1][3]

This molecule presents a classic "analytical trap": it is a lipophilic ester derivative of a prostaglandin, yet many researchers attempt to analyze it using generic prostaglandin methods (negative mode) which causes massive signal failure.[1][2][3]

Below is your diagnostic guide.

🛠️ Diagnostic Workflow

Before modifying your method, trace your issue through this decision tree to identify the root cause.[2]

Figure 1: Diagnostic logic flow for identifying signal loss in prostaglandin ester analysis.

🔬 Phase 1: Mass Spectrometry & Ionization (The "Input" Error)

Q: I am running the method in Negative ESI mode like other Prostaglandins (PGF2a), but I see no peak. Why?

A: This is the most common error.[2] You are analyzing an isopropyl ester , not a free acid.

• The Chemistry: Standard prostaglandins (like PGF2

  ) have a carboxylic acid group ( ) that easily deprotonates to in negative mode.[1][2][3][4]

• The Problem: 15-keto Fluprostenol isopropyl ester has its carboxylic acid blocked by the isopropyl group. It cannot easily lose a proton.[1][2]

• The Fix: You must switch to Positive ESI Mode .[2]

Q: I switched to Positive Mode, but the

signal (m/z 499.5) is weak.[1][2][3] What should I target?

A: Prostaglandin esters rarely form strong protonated molecular ions (

).[1][2][3] They prefer to form adducts with sodium ( ) or ammonium ( ).[1][2][3]

Target Species	m/z (approx)	Suitability	Notes
	499.5	🔴 Poor	Unstable; low abundance.[1][3]
	521.5	🟡 Medium	Forms easily (ubiquitous sodium), but the bond is too strong.[1][2] It often will not fragment in MS/MS, making quantification impossible.[1][2][3]
	516.5	🟢 Optimal	The "Sweet Spot."[1][2] Forms easily if ammonium buffer is used.[1][2] Fragments cleanly to give the protonated molecule or specific product ions.[2]

Protocol Adjustment: Add 2mM Ammonium Acetate or 0.1% Formic Acid to your mobile phase.[1][2] Ammonium acetate is preferred to drive the

adduct population.[1][2]

🧪 Phase 2: Sample Preparation (The "Invisible" Loss)[1][2][3]

Q: My calibration curve is non-linear, and low concentrations are disappearing completely. Is my detector failing?

A: It is likely not the detector, but adsorption . 15-keto Fluprostenol isopropyl ester is highly lipophilic (LogP > 3.5).[1][2][3] It hates water and loves plastic. If you prepare samples in standard polypropylene (PP) tubes or autosampler vials in a high-aqueous solvent, the molecule will stick to the container walls.[1][2]

The "Anti-Adsorption" Protocol:

• Material: Use Glass or Silanized Glass vials only. Avoid PP inserts.[1][2]

• Solvent: Ensure your sample solvent contains at least 30-50% organic (Acetonitrile or Methanol).[1][2][3] Never dissolve this analyte in 100% water or PBS for storage.[1][2]

• Validation: Perform a "transfer test." Transfer a low-concentration sample between three plastic tubes sequentially and inject.[1][2][3] If the signal drops with each transfer, you have adsorption.[2]

📉 Phase 3: Chromatography & Stability[2][3][5]

Q: I see a peak, but it is splitting or tailing. Also, I see a second peak at m/z 457 (Negative Mode).[1][2][3] What is happening?

A: You are witnessing Hydrolysis or Degradation .[1][2] The isopropyl ester bond is labile.[2] If your pH is too high (basic) or the source temperature is too hot, the ester hydrolyzes back to the free acid (15-keto Fluprostenol).[1][2][3]

• The Ghost Peak: The peak at m/z 457 (Neg Mode) is the free acid (

  of MW 458).[1][2][3] This confirms your ester is degrading.[1][2]

Stability Checklist:

• pH Control: Keep mobile phase slightly acidic (0.1% Formic Acid). Avoid high pH (>8).[1][2][3]

• Source Temperature: Prostaglandins dehydrate at high temps.[1][2] Lower your ESI Source Temp (Desolvation Temp) to < 350°C .

• Column: Use a C18 column (e.g., BEH C18 or equivalent).[1][2][3] The isopropyl group makes this molecule retain longer than the free acid.[2]

📊 Summary of Optimized Parameters

Use these settings as your baseline for method development.

Parameter	Recommendation	Reason
Ionization	ESI Positive (+)	Analyte is an ester; no acidic proton available.[1][2][3]
Precursor Ion	m/z 516.5 ( )	Ammonium adducts provide best sensitivity/fragmentation balance.[1][2][3]
Mobile Phase A	Water + 2mM Ammonium Acetate + 0.1% Formic Acid	Ammonium source for adduct formation.[1][2]
Mobile Phase B	Acetonitrile/Methanol (50:[1][2][3]50) + 0.1% Formic Acid	Organic solubility.[1][2][3]
Column Temp	40°C	Standard stability.[1][2][3]
Vials	Amber Glass	Prevents adsorption and light degradation.[1][2]

📚 References

• Murphy, R. C., et al. (2005).[1][2][3] Lipidomic Analysis of Twenty Seven Prostanoids and Isoprostanes by Electrospray Liquid Chromatography/Tandem Mass Spectrometry. National Institutes of Health (PMC).[1][2][3] Retrieved February 20, 2026, from [Link]

• Shimadzu. (n.d.).[1][2][3] LCMS Troubleshooting Tips: Low Sensitivity. Retrieved February 20, 2026, from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. dshs-koeln.de [dshs-koeln.de]
• 3. caymanchem.com [caymanchem.com]
• 4. Quantitative Mass Spectrometry Imaging of Prostaglandins as Silver Ion Adducts with Nanospray Desorption Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability-Indicating HPLC for 15-keto Fluprostenol Isopropyl Ester

Status: Operational Ticket Focus: Method Development, Troubleshooting, and Forced Degradation Applicable Molecule: 15-keto Fluprostenol isopropyl ester (CAS: 404830-45-1) Regulatory Framework: ICH Q1A(R2), ICH Q2(R1)[1]

Technical Brief & Molecule Profile

Before initiating method development, you must understand the physicochemical behavior of the analyte. 15-keto Fluprostenol isopropyl ester is an oxidized derivative of the prostaglandin F-series.[1] Unlike standard prostaglandins which absorb weakly at 200-210 nm, the 15-keto moiety creates a conjugated enone system , significantly shifting the UV maximum.[1]

Parameter	Specification	Technical Note
Molecular Formula		MW: 498.5 g/mol
Chromophore	-unsaturated ketone	: 224 nm (Distinct from parent Fluprostenol ~200 nm)
Solubility	Organic Solvents (High), Aqueous (Low)	~16 mg/mL in PBS (pH 7.2); Insoluble in pure water.[1][2]
Primary Lability	Hydrolysis	The isopropyl ester linkage is highly susceptible to hydrolysis, yielding the free acid (15-keto Fluprostenol).[1]
Secondary Lability	Isomerization	The C5-C6 cis double bond can isomerize to trans under thermal/light stress.[1]

Method Development Strategy

Core Logic: The Separation Challenge

A stability-indicating method (SIM) must resolve the Active Pharmaceutical Ingredient (API) from its primary degradant: the free acid form.

• The API (Ester): Hydrophobic, elutes late.[1]

• The Degradant (Acid): Polar, ionizable.[1] If the mobile phase pH is neutral, the acid deprotonates (

  ), eluting in the void volume.[1]

Directive: You must use an acidic mobile phase (pH 3.0–4.0) to suppress ionization of the free acid, forcing it to interact with the stationary phase and resolve from the solvent front.

Recommended Starting Conditions

Variable	Recommendation	Rationale
Column	C18 (L1), 150 x 4.6 mm, 3 µm or 5 µm	Standard hydrophobicity required for prostaglandin esters.[1]
Mobile Phase A	0.1% Phosphoric Acid or 0.1% Formic Acid in Water	pH ~2.5–3.0 suppresses silanol activity and acid ionization.
Mobile Phase B	Acetonitrile (ACN)	Prostaglandins are highly soluble in ACN; provides sharper peaks than Methanol.[1]
Gradient	30% B to 70% B over 20 mins	Shallow gradient required to separate potential cis/trans isomers.
Flow Rate	1.0 mL/min	Standard backpressure management.[1]
Detection	UV 224 nm	Maximizes signal-to-noise ratio for the enone system.[1]
Column Temp	35°C	Improves mass transfer and peak symmetry.[1]

Workflow Visualization

Figure 1: Method Development Decision Tree

This logic flow guides you through optimizing the separation of the ester (API) and the acid (Degradant).

Caption: Logical workflow for optimizing HPLC separation of 15-keto Fluprostenol isopropyl ester and its hydrolytic degradants.

Troubleshooting Guide (Q&A)

Q1: I see a "ghost peak" eluting significantly earlier than my main peak in my standard preparation. Is my column contaminated?

• Diagnosis: This is likely in-situ hydrolysis . 15-keto Fluprostenol isopropyl ester is labile.[1] If you dissolved your standard in a protic solvent (like Methanol) or an aqueous diluent and let it sit, the ester is converting to the free acid.

• Solution:

  • Prepare stock solutions in 100% Acetonitrile or Methyl Acetate (anhydrous).[1]

  • Keep the autosampler temperature at 4°C.

  • Limit aqueous content in the diluent.[1] Inject immediately after dilution.

Q2: My main peak is splitting or showing a "shoulder."

• Diagnosis: This suggests C5-C6 isomerization .[1] The cis (Z) isomer is the active form, but the trans (E) isomer is a common degradation product, especially under light or thermal stress.[1]

• Solution:

  • Verify if the shoulder increases after UV light exposure (photostability test).[1]

  • Decrease the gradient slope (e.g., 0.5% B/min) to fully resolve the isomer.[1]

  • Ensure the column is not overloaded (target injection mass < 10 µg).[1]

Q3: Why is my sensitivity low at 210 nm?

• Diagnosis: You are using the wrong wavelength for this specific derivative.

• Solution: Switch to 224 nm . The 15-keto group provides a conjugated system that absorbs maximally here.[1] Using 210 nm (standard for non-oxidized prostaglandins) puts you on the slope of the spectrum, reducing robustness and sensitivity.

Forced Degradation Protocols

To validate the method as "stability-indicating," you must intentionally degrade the sample to prove the method can resolve the breakdown products.

Pathway Visualization

Caption: Primary degradation pathways for 15-keto Fluprostenol isopropyl ester.[1]

Experimental Protocols

A. Base Hydrolysis (High Impact)

Mechanism: Rapid cleavage of isopropyl ester.[1]

• Preparation: Dilute stock API to 100 µg/mL in ACN.

• Stress: Add 0.1 N NaOH (1:1 volume ratio).

• Condition: Ambient temperature for 15–30 minutes . (Caution: This reaction is fast).[1]

• Quench: Neutralize with equivalent 0.1 N HCl.

• Target: Look for the disappearance of the late-eluting ester peak and appearance of the early-eluting acid peak.

B. Oxidative Stress

Mechanism: Oxidation of double bonds or hydroxyls.

• Stress: Add 3%

  to the API solution.

• Condition: Room temperature for 2–4 hours.

• Target: Look for minor peaks eluting before the main peak (polar oxides).[1]

C. Photostability

Mechanism: Cis-Trans Isomerization.[1]

• Stress: Expose API solution (in clear glass) to UV light (1.2 million lux hours) per ICH Q1B.

• Control: Wrap a duplicate vial in aluminum foil.

• Target: Compare the "shoulder" peaks in the exposed vs. control sample.

References

• International Conference on Harmonisation (ICH). (2003).[1] Stability Testing of New Drug Substances and Products Q1A(R2). [Link]

• International Conference on Harmonisation (ICH). (2005).[1][3] Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. database.ich.org [database.ich.org]

Minimizing non-specific binding of 15-keto Fluprostenol isopropyl ester in assays

Welcome to the technical support center for assays involving 15-keto Fluprostenol isopropyl ester. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on minimizing non-specific binding (NSB) and ensuring the accuracy and reliability of your experimental data.

Understanding the Challenge: The Lipophilic Nature of 15-keto Fluprostenol Isopropyl Ester

15-keto Fluprostenol isopropyl ester is a metabolite of the prostaglandin F2α analog, Travoprost.[1][2][3] As a lipophilic small molecule, it has a tendency to non-specifically adsorb to surfaces such as microplates and pipette tips, as well as interact with other proteins in the assay, leading to high background and inaccurate results. This guide will provide you with the expertise and field-proven insights to overcome these challenges.

Frequently Asked Questions (FAQs)

Q1: What is non-specific binding (NSB) and why is it a problem for 15-keto Fluprostenol isopropyl ester assays?

Non-specific binding refers to the binding of the analyte, in this case, 15-keto Fluprostenol isopropyl ester, or the assay's antibodies to unintended sites.[4] This can include the plastic of the microplate wells, other proteins in the sample matrix, or even the blocking agent itself. For a lipophilic molecule like 15-keto Fluprostenol isopropyl ester, which has a predicted LogP (a measure of lipophilicity) of 4.4, the primary cause of NSB is hydrophobic interactions with assay surfaces.[5] This leads to a high background signal, which can mask the true signal from your analyte, reduce the sensitivity of your assay, and ultimately lead to inaccurate quantification.

Q2: My competitive ELISA for 15-keto Fluprostenol isopropyl ester has high background. What are the most common causes?

High background in a competitive ELISA for a small molecule like 15-keto Fluprostenol isopropyl ester is a frequent issue. The most common culprits are:

• Insufficient Blocking: The blocking buffer has not effectively covered all the non-specific binding sites on the microplate.[4]

• Inadequate Washing: Unbound reagents, including the enzyme-conjugated antibody, are not completely removed, leading to a false positive signal.[6]

• Antibody Concentration Too High: Using too much primary or secondary antibody can lead to increased non-specific binding.[7]

• Cross-Reactivity: The antibodies may be binding to other molecules in the sample that are structurally similar to 15-keto Fluprostenol isopropyl ester.

• Matrix Effects: Components in your sample (e.g., lipids, other proteins) can interfere with the antibody-antigen binding.

Q3: What is the best blocking buffer for an assay with a lipophilic analyte?

There is no single "best" blocking buffer, as the optimal choice depends on the specific antibodies and sample matrix. However, for lipophilic small molecules, a protein-based blocker is generally recommended. Here's a comparison of common choices:

Blocking Agent	Recommended Concentration	Advantages	Disadvantages
Bovine Serum Albumin (BSA)	1-5% (w/v)	Well-characterized, reduces non-specific protein-protein interactions.	Can be a source of cross-reactivity with some antibodies.
Non-fat Dry Milk	2-5% (w/v)	Inexpensive and effective for many systems.	Contains a complex mixture of proteins that can interfere with some assays; not recommended for assays with biotin-avidin systems.
Normal Serum	5-10% (v/v)	Can be very effective, especially when the serum is from the same species as the secondary antibody.	Can contain endogenous molecules that may interfere with the assay.

It is always recommended to test a few different blocking agents and concentrations to determine the best one for your specific assay.[8]

Q4: How does Tween-20 help reduce non-specific binding?

Tween-20 is a non-ionic detergent that is commonly added to wash buffers and sometimes blocking buffers at a concentration of 0.05-0.1%.[9] It works by disrupting weak, non-specific hydrophobic interactions without affecting the strong, specific binding of the antibody to the antigen.[4] This helps to wash away non-specifically bound molecules, thereby reducing background signal.

Troubleshooting Guide: High Background in Your 15-keto Fluprostenol Isopropyl Ester Assay

This guide provides a systematic approach to troubleshooting high background in your competitive ELISA.

Step 1: Optimize Your Washing Protocol

Insufficient washing is a very common cause of high background.[6]

• Increase the number of washes: Try increasing the number of wash cycles from 3 to 5.

• Increase the wash volume: Ensure each well is filled with at least 300 µL of wash buffer.

• Introduce a soak time: Allow the wash buffer to sit in the wells for 30-60 seconds during each wash step.[7]

• Ensure complete removal of wash buffer: After the final wash, invert the plate and tap it firmly on a clean paper towel to remove any residual buffer.

Step 2: Re-evaluate Your Blocking Step

If optimizing the wash protocol doesn't solve the problem, the next step is to look at your blocking procedure.

• Increase blocking time: Extend the blocking incubation to 2 hours at room temperature or overnight at 4°C.[10]

• Change your blocking agent: If you are using BSA, try non-fat dry milk or vice-versa. Refer to the table in the FAQ section for guidance.

• Optimize blocking agent concentration: Titrate your blocking agent to find the optimal concentration. A good starting point is to test a range from 1% to 5% (w/v) for BSA or non-fat milk.[11]

Step 3: Titrate Your Antibodies

Using an excessive concentration of your primary or secondary (enzyme-conjugated) antibody can lead to NSB.

• Perform a titration: Create a dilution series of your antibodies to find the concentration that gives the best signal-to-noise ratio.

Step 4: Consider Your Sample Preparation

For complex biological samples, proper preparation is key to minimizing matrix effects and NSB.

• Sample Extraction: For prostaglandins in plasma, urine, or tissue homogenates, a solid-phase extraction (SPE) is often necessary to remove interfering substances.[12][13]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 15-keto Fluprostenol Isopropyl Ester from Plasma

This protocol is a general guideline and should be optimized for your specific application.

• Acidify the Sample: Add 2M hydrochloric acid to your plasma sample to adjust the pH to 3.5. This protonates the prostaglandin, making it less water-soluble.

• Condition the SPE Column: Use a C18 reverse-phase SPE column. Condition the column by washing with 10 mL of ethanol followed by 10 mL of deionized water.

• Load the Sample: Apply the acidified plasma sample to the column.

• Wash the Column: Wash the column with 10 mL of deionized water, followed by 10 mL of 15% ethanol, and then 10 mL of hexane to remove polar impurities and lipids.

• Elute the Analyte: Elute the 15-keto Fluprostenol isopropyl ester from the column with 10 mL of ethyl acetate.

• Dry and Reconstitute: Evaporate the ethyl acetate under a stream of nitrogen gas. Reconstitute the dried sample in your assay buffer.

Protocol 2: Exemplary Competitive ELISA for 15-keto Fluprostenol Isopropyl Ester

This is a model protocol and requires optimization for your specific antibodies and reagents.

• Coating: Coat a 96-well microplate with a capture antibody specific for 15-keto Fluprostenol isopropyl ester (or a related prostaglandin with known cross-reactivity) diluted in coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C.

• Washing: Wash the plate 3 times with wash buffer (PBS with 0.05% Tween-20).

• Blocking: Add 200 µL of blocking buffer (e.g., 1% BSA in PBS) to each well and incubate for 1-2 hours at room temperature.[14]

• Washing: Wash the plate 3 times with wash buffer.

• Competition: Add 50 µL of your standards or extracted samples to the appropriate wells. Then, add 50 µL of a fixed concentration of HRP-conjugated 15-keto Fluprostenol isopropyl ester (or a competitor with known cross-reactivity) to all wells. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate 5 times with wash buffer, including a 30-second soak time for each wash.

• Substrate Addition: Add 100 µL of TMB substrate solution to each well and incubate in the dark for 15-30 minutes.

• Stop Reaction: Add 50 µL of stop solution (e.g., 2N H₂SO₄) to each well.

• Read Plate: Read the absorbance at 450 nm. The signal will be inversely proportional to the concentration of 15-keto Fluprostenol isopropyl ester in the sample.

Visualizing the Concepts

Diagram 1: The Mechanism of Non-Specific Binding

Caption: Mechanism of specific vs. non-specific binding in an assay well.

Diagram 2: Competitive ELISA Workflow

Caption: Step-by-step workflow for a competitive ELISA.

References

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 15-keto Fluprostenol isopropyl ester | CAS 404830-45-1 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. glpbio.cn [glpbio.cn]
• 4. arp1.com [arp1.com]
• 5. 15-Keto travoprost | C26H33F3O6 | CID 10207075 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ELISA Troubleshooting (High Background) [elisa-antibody.com]
• 7. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 8. fleetbioprocessing.co.uk [fleetbioprocessing.co.uk]
• 9. ibisci.com [ibisci.com]
• 10. How To Optimize Your ELISA Experiments | Proteintech Group [ptglab.com]
• 11. Non-specific binding in ELISA assays - ELISA [protocol-online.org]
• 12. interchim.fr [interchim.fr]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. columbia.edu [columbia.edu]

Enhancing ionization efficiency for 15-keto Fluprostenol isopropyl ester in mass spectrometry

Technical Support Center: Ionization Optimization for 15-keto Fluprostenol Isopropyl Ester

Executive Summary

Subject: 15-keto Fluprostenol isopropyl ester (15-keto Travoprost) Challenge: The isopropyl ester moiety neutralizes the carboxylic acid, rendering standard negative-mode electrospray ionization (ESI-) ineffective due to the lack of an acidic proton.[1] Solution Architecture: This guide outlines three tiered strategies to force ionization:

• Ammonium Adduct Formation (ESI+): The standard approach for neutral esters.[1]

• Silver Ion Coordination (ESI+): A high-sensitivity method exploiting

  -bond coordination.[1]

• Ketone Derivatization (ESI+): Using Girard’s Reagent T to target the 15-keto group for ultra-trace quantification.[1]

Part 1: The Chemistry of the Challenge

To optimize ionization, one must first understand the analyte's resistance to charge.

• Neutrality: Unlike free acid prostaglandins (e.g., PGF2

  ), 15-keto Fluprostenol isopropyl ester lacks a labile proton.[1] In ESI-, it cannot easily form .[1]

• Proton Affinity: The ester and ketone oxygens have low basicity, making protonation

  difficult and often unstable, leading to in-source fragmentation.[1]

• The Fix: We must rely on Adduct Chemistry or Chemical Derivatization .

Figure 1: Decision tree for selecting the appropriate ionization enhancement strategy based on sensitivity requirements.

Part 2: Primary Protocols

Protocol A: Ammonium Adduct Mode (Recommended Standard)

This method forces the formation of the ammoniated adduct

. It is robust and requires no sample modification.[1]

• Mechanism: The ammonium ion (

  ) coordinates between the ester carbonyl and the hydroxyl groups.

• Mobile Phase: Methanol is preferred over Acetonitrile (ACN) as it stabilizes polar adducts better.[1]

Experimental Setup:

Parameter	Setting
Ionization Mode	ESI Positive (+)

| Target Ion | m/z 516.3

| | Mobile Phase A | Water + 2mM Ammonium Formate + 0.1% Formic Acid | | Mobile Phase B | Methanol + 2mM Ammonium Formate + 0.1% Formic Acid | | Key Transition (MRM) | 516.3 439.2 (Loss of Isopropyl + ) |[1]

Critical Note: Do not use Ammonium Acetate if you require high pH stability; Formate is preferred for better ionization efficiency in positive mode.[1]

Protocol B: Silver Ion Coordination (High Sensitivity)

For detection limits 10-30x lower than standard ESI, exploit the affinity of Silver (

) for the double bonds (alkenes) in the prostaglandin structure.

• Mechanism:

  forms a "pi-complex" with the cis/trans double bonds.[1]

• Reagent: Silver Nitrate (

  ) or Silver Tetrafluoroborate ( ).[1]

Experimental Setup:

• Solvent Doping: Add

  to the mobile phase to a final concentration of 10–50 M .

• Column Protection: To prevent silver precipitation in the column, use a post-column infusion setup (tee-junction) where the silver solution is mixed with the eluent after the column but before the ESI source.

Target Ions:

• m/z 605.1 (

  isotope)[1]

• m/z 607.1 (

  isotope)[1]

• Validation: You must see two peaks of nearly equal height separated by 2 Da.[1] This unique isotope pattern validates the signal is your analyte.

Part 3: Troubleshooting & FAQs

Q1: I see a strong signal for the [M+Na]+ adduct (m/z 521), but it won't fragment in MS/MS. Why?

A: Sodium adducts are notoriously stable.[1] The bond energy required to dislodge

often exceeds the energy required to break carbon-carbon bonds, leading to poor fragmentation and low sensitivity in MRM mode. Fix: Switch to Ammonium Formate (Protocol A). The adduct is labile; it easily sheds in the collision cell, yielding a protonated ion that fragments predictably.

Q2: My signal intensity drops over time when using Silver Nitrate.

A: Silver ions are light-sensitive and can reduce to metallic silver, coating the ESI capillary and causing arcing. Fix:

• Wrap solvent bottles in aluminum foil.[1]

• Flush the ESI source with 50:50 Water:Methanol containing 1% Nitric Acid at the end of the day to strip silver deposits.

• Use a post-column infusion setup to minimize system exposure.[1]

Q3: Can I analyze this in negative mode to avoid adduct issues?

A: Only if you perform Derivatization or Hydrolysis .

• Hydrolysis:[1] If you treat the sample with NaOH, you convert the ester to the free acid (15-keto Fluprostenol), which ionizes perfectly in negative mode (

  453). Warning: This destroys the ester, so you are no longer measuring the specific isopropyl ester form.

• Adducts: You can try forcing an acetate adduct

  ( 557) using 10mM Ammonium Acetate in the mobile phase, but this is typically 5-10x less sensitive than the Positive Mode Ammonium strategy.[1]

Q4: Why is the 15-keto group important for ionization?

A: The ketone at C15 offers a specific site for Girard's Reagent T (GT) derivatization.

• Protocol: React sample with GT (10 mg/mL in MeOH + 1% acetic acid) for 60 min at 60°C.

• Result: The ketone converts to a hydrazone with a permanent quaternary ammonium charge.

• Benefit: This eliminates the need for protonation, boosting signal intensity by >100x and removing pH dependency.

Part 4: Comparative Data Summary

Method	Target Ion (m/z)	Sensitivity	Complexity	Best For
Protonated	499.3	Low (Unstable)	Low	Qualitative checks only
Ammonium Adduct	516.3	High	Low	Routine Quantification
Sodium Adduct	521.3	Medium (Poor Frag)	Low	High abundance samples (SIM)
Silver Adduct	605.1 / 607.1	Very High	High (Post-column)	Trace analysis (<1 ng/mL)
Girard's T Deriv.	612.4 (approx)	Ultra High	High (Prep time)	Biological matrices (Plasma/Tissue)

References

• Quantitative Mass Spectrometry Imaging of Prostaglandins as Silver Ion Adducts. Source: National Institutes of Health (PMC).[1] Relevance: Establishes the mechanism and sensitivity gains (30x) of Silver (Ag+) coordination for prostaglandin esters.[1][2][3][4] URL:[Link]

• High-resolution ion mobility spectrometry–mass spectrometry for isomeric separation of prostanoids after Girard's reagent T derivatization. Source: National Institutes of Health (PMC).[1] Relevance: details the protocol for derivatizing the keto-group to introduce a permanent charge for MS analysis. URL:[Link]

• Electrospray Ionization Efficiency Is Dependent on Different Molecular Descriptors. Source: PLOS One.[1] Relevance: Explains the fundamental dependence of ESI efficiency on solvent pH and additives (Ammonium Formate vs Acetate). URL:[Link][1]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Quantitative Mass Spectrometry Imaging of Prostaglandins as Silver Ion Adducts with Nanospray Desorption Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: 15-keto Fluprostenol Isopropyl Ester vs. Latanoprost for IOP Reduction

Executive Summary

This guide provides a technical comparison between Latanoprost , the gold-standard prostaglandin F2

(PGF2 ) analogue for glaucoma, and 15-keto Fluprostenol isopropyl ester (also known as 15-keto Travoprost), an emerging derivative with a distinct pharmacological profile.

While Latanoprost relies on high-affinity FP receptor agonism to enhance uveoscleral outflow, 15-keto Fluprostenol isopropyl ester represents a class of "metabolite-mimetic" compounds. Historically considered inactive, recent data suggests this 15-keto derivative retains ocular hypotensive efficacy—potentially via non-canonical pathways (e.g., Maxi-K ion channels)—offering a comparable therapeutic window with a reduced incidence of conjunctival hyperemia.

Feature	Latanoprost	15-keto Fluprostenol Isopropyl Ester
Drug Class	FP Receptor Agonist (Prodrug)	Oxidized PGF2 Analog / Metabolite Derivative
Primary Target	FP Receptor ( ~ 2-3 nM)	Weak FP Agonist / Maxi-K Channel Modulator
IOP Reduction	High (20–30% from baseline)	Moderate to High (14–30% in pilot studies)
Metabolism	Hydrolyzed to acid Oxidized to 15-keto (inactive)	Hydrolyzed to acid Already 15-oxidized (stable)
Key Side Effect	Conjunctival Hyperemia (Common)	Reduced Hyperemia / Irritation
Primary Use	Glaucoma / Ocular Hypertension	Glaucoma (Investigational), Cosmetic (Trichomegaly)

Chemical & Pharmacological Profile

Latanoprost: The Canonical Agonist

Latanoprost is an isopropyl ester prodrug.[] Upon topical administration, it permeates the cornea where esterases hydrolyze it into Latanoprost free acid . This active metabolite is a potent, selective agonist for the Prostaglandin F (FP) receptor.[2][]

• Metabolic Fate: The biological activity of Latanoprost is terminated by oxidation at the C-15 position by 15-hydroxyprostaglandin dehydrogenase (15-PGDH), yielding 15-keto latanoprost , which is largely inactive at the FP receptor.

15-keto Fluprostenol Isopropyl Ester: The "Soft" Analog

This compound is structurally related to Travoprost (Fluprostenol isopropyl ester) but possesses a ketone group at C-15 instead of the hydroxyl group.

• Structural Significance: The C-15 hydroxyl is typically essential for high-affinity FP receptor binding. Its oxidation usually signifies deactivation. However, the isopropyl ester form of the 15-keto variant facilitates corneal penetration. Once hydrolyzed to 15-keto fluprostenol (acid) , it exhibits a unique pharmacological profile.

• Stability: Because it is already oxidized at C-15, it is refractory to further degradation by 15-PGDH, potentially extending its half-life in ocular tissues compared to the parent prostaglandins.

Mechanism of Action

Latanoprost: Canonical FP Signaling

Latanoprost free acid binds to the Gq-coupled FP receptor on ciliary muscle cells.

• Activation: Ligand binds FP receptor.[2]

• Signal Transduction:

  activation stimulates Phospholipase C (PLC).

• Calcium Release: IP3 generation triggers intracellular

  release.

• Tissue Remodeling:

  flux activates MMPs (Matrix Metalloproteinases), degrading the extracellular matrix (ECM) in the ciliary muscle.

• Outcome: Increased uveoscleral outflow and reduced IOP.[3]

15-keto Fluprostenol: The Alternative Pathway

Unlike Latanoprost, 15-keto derivatives (similar to unoprostone) show weak affinity for the FP receptor.[4] Their efficacy is hypothesized to involve Maxi-K (BK) channels :

• Modulation: The compound activates large-conductance

  -activated channels (Maxi-K).

• Hyperpolarization:

  efflux hyperpolarizes the cell membrane of trabecular meshwork or ciliary muscle cells.

• Relaxation: This leads to cellular relaxation, increasing aqueous humor outflow facility independent of extensive ECM remodeling.

• Benefit: This mechanism may dissociate IOP reduction from the inflammatory side effects (hyperemia) driven by intense FP/Gq stimulation.

Figure 1: Divergent signaling pathways. Latanoprost utilizes the classical FP/MMP pathway, while 15-keto Fluprostenol exploits the Maxi-K hyperpolarization pathway, potentially bypassing inflammatory side effects.

Efficacy & Safety Analysis

IOP Reduction Data

In a pilot placebo-controlled study involving patients with Normal Tension Glaucoma (NTG), 15-keto fluprostenol demonstrated significant efficacy.

Parameter	Latanoprost (Historical Data)	15-keto Fluprostenol (Caruso et al., 2019)
Onset of Action	3–4 hours	~24 hours (sustained effect observed from Day 3)
Peak Efficacy	25–30% IOP reduction	14–30% IOP reduction
Duration	>24 hours	>24 hours (Once daily dosing)
Responder Rate	High (>85%)	High in small cohorts

Safety Profile

• Latanoprost: Known for conjunctival hyperemia (redness) in 5–15% of patients, iris pigmentation, and eyelash darkening (hypertrichosis).

• 15-keto Fluprostenol:

  • Hyperemia: Significantly lower incidence. The lack of the C-15 hydroxyl group reduces irritation potential.

  • Cosmetic Effects: Like Latanoprost, it stimulates eyelash growth (trichomegaly), leading to its investigation in cosmetic formulations for hypotrichosis.[5][6]

Experimental Protocols

To validate the comparative performance of these compounds, the following protocols are recommended.

Protocol A: In Vivo IOP Measurement (Rabbit/Monkey Model)

Objective: Compare the ocular hypotensive effect and duration.

• Animals: Normotensive Dutch Belted rabbits or Cynomolgus monkeys (n=6 per group).

• Dosing:

  • Group A: Vehicle (Control).[][4]

  • Group B: Latanoprost 0.005% ophthalmic solution.

  • Group C: 15-keto Fluprostenol isopropyl ester (0.001% - 0.01% range).[2]

• Administration: Instill 30

  L topically into the right eye; left eye serves as untreated control.

• Measurement:

  • Use a calibrated pneumatonometer or Goldmann applanation tonometer.

  • Measure IOP at T=0 (baseline), 1, 2, 4, 6, 12, and 24 hours post-dose.

• Analysis: Calculate

  IOP (Treated - Control) and Area Under the Curve (AUC) for total efficacy.

Protocol B: FP Receptor Binding Assay

Objective: Confirm the differential affinity (High vs. Low).

• Preparation: Transfect HEK-293 cells with human recombinant FP receptor cDNA. Prepare membrane fractions.

• Ligand: Use

  -Prostaglandin F2 as the radioligand (approx. 1-2 nM).

• Competition: Incubate membranes with radioligand and varying concentrations (

  to M) of Latanoprost free acid or 15-keto Fluprostenol free acid.

• Incubation: 60 minutes at 25°C in MES/KOH buffer (pH 6.0).

• Termination: Rapid filtration through GF/B filters; count radioactivity.

• Calculation: Determine

  and convert to using the Cheng-Prusoff equation.

  • Expected Result: Latanoprost acid

    < 5 nM; 15-keto Fluprostenol acid > 100 nM (indicating low affinity).

References

• Caruso, C., et al. (2019). "Intraocular pressure reduction with once-a-day application of a new prostaglandin eye drop: a pilot placebo-controlled study in 12 patients." Journal of Glaucoma.

• Resul, B., et al. (1993). "Phenyl-substituted prostaglandins: potent and selective antiglaucoma agents." Journal of Medicinal Chemistry.

• Sharif, N. A., et al. (2003). "Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and functional potencies at FP, TP, and EP receptors." Journal of Ocular Pharmacology and Therapeutics.

• Fabbrocini, G., et al. (2019). "15 keto fluprostenol isopropyl ester (80 µgr/mL) gel for cosmetic eyelash growth and enhancement."[3][7] Journal of Cosmetic Dermatology.

• Cayman Chemical. "15-keto Fluprostenol isopropyl ester Product Information."

• May, J. A., et al. (2003). "Evaluation of the ocular hypotensive response of prostaglandin F2alpha analogs in the cynomolgus monkey." Journal of Pharmacology and Experimental Therapeutics.

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• 7. researchgate.net [researchgate.net]

A Comparative Guide to the In Vitro Potency of Prostaglandin Analogues: The Case of 15-keto Fluprostenol Isopropyl Ester

This guide provides a detailed comparison of the in vitro potency of 15-keto Fluprostenol isopropyl ester against other keto-prostaglandins and their parent F2α (FP) receptor agonist analogues. It is intended for researchers, scientists, and drug development professionals engaged in the study of prostanoid signaling and pharmacology. We will delve into the mechanistic underpinnings of FP receptor activation, present comparative potency data, and provide detailed protocols for the key in vitro assays used to generate this data.

Introduction: Prostaglandins, Prodrugs, and the Significance of the 15-keto Metabolite

Prostaglandin F2α (PGF2α) analogues are among the most potent agents for reducing intraocular pressure (IOP) and are a first-line treatment for glaucoma.[1] These compounds, including latanoprost, travoprost, and bimatoprost, are potent and selective agonists for the prostaglandin F (FP) receptor.[2] Many of these drugs are administered as isopropyl ester prodrugs to enhance corneal penetration.[3] Once inside the eye, corneal esterases hydrolyze the ester to yield the biologically active free acid.

A critical step in the metabolic inactivation of these active acids is the oxidation of the hydroxyl group at the C-15 position by the enzyme 15-hydroxyprostaglandin dehydrogenase (15-PGDH).[4] This conversion produces the corresponding 15-keto metabolite. For instance, Travoprost (fluprostenol isopropyl ester) is metabolized to 15-keto fluprostenol isopropyl ester.[5][6]

While traditionally viewed as a step toward inactivation, the precise pharmacological profile of these 15-keto metabolites is an area of active research. Do they represent a complete loss of function, or do they possess a different spectrum of activity? This guide aims to clarify the in vitro potency of 15-keto Fluprostenol isopropyl ester by comparing it to its parent compound and other relevant keto-prostaglandins.

The Prostaglandin FP Receptor Signaling Cascade

The biological effects of PGF2α and its analogues are mediated primarily by the FP receptor, a G-protein coupled receptor (GPCR).[7][8] The FP receptor couples to the Gq class of G-proteins.[9] Agonist binding initiates a conformational change in the receptor, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm to bind to its receptor on the endoplasmic reticulum, triggering the release of stored intracellular calcium ([Ca2+]i).[8] The concurrent elevation of DAG and [Ca2+]i activates protein kinase C (PKC), which phosphorylates downstream targets, leading to the ultimate physiological response, such as the remodeling of the extracellular matrix in the ciliary muscle to enhance uveoscleral outflow.[1][8]

Caption: The Gq-coupled signaling pathway of the prostaglandin FP receptor.

Comparative In Vitro Potency Data

The potency of a prostaglandin analogue is typically defined by two key parameters: its binding affinity for the FP receptor (Ki) and its functional potency in a cell-based assay (EC50). Generally, F-series prostaglandin analogues with a 15-keto functional group exhibit a significant reduction in their binding affinity and functional potency at the FP receptor.[10]

While specific Ki and EC50 values for 15-keto Fluprostenol isopropyl ester are not widely published in comparative studies, the literature on its parent compound, Travoprost (and its active free acid, fluprostenol), and other analogues provides a clear benchmark. Travoprost acid is distinguished by its exceptionally high affinity and selectivity for the FP receptor compared to other ocular hypotensive prostaglandins.[11] In contrast, its 15-keto metabolite is considered to have weak FP receptor binding affinity.[12]

However, it is crucial to note that "weak" does not always mean "inactive." Clinical studies have demonstrated that 15-keto fluprostenol isopropyl ester can stimulate eyelash growth, indicating it retains biological activity.[13][14] This effect could be due to residual FP receptor agonism, activity at other prostanoid receptors, or other currently uncharacterized mechanisms. Furthermore, some 15-keto metabolites of other prostaglandins, such as 15-keto PGE2 and 15-keto latanoprost, have been shown to possess their own distinct biological activities, independent of the parent compound.[4][15]

Compound	Receptor Binding Affinity (Ki, nM)	Functional Potency (EC50, nM)	Receptor Target	Notes
Travoprost Acid	3.5 ± 0.5 [11]	1.4 - 3.6 [11]	FP	High affinity and potent, selective FP agonist.
Latanoprost Acid	9.8[11]	32 - 124[11]	FP	Potent FP agonist.
Bimatoprost Acid	8.3[11]	2.8 - 3.8[11]	FP	Potent FP agonist.
15-keto Fluprostenol	Weak / Not Widely Reported	Not Widely Reported	FP (presumed)	Generally considered a metabolite with significantly reduced FP receptor affinity.[10][12] However, it demonstrates biological effects in vivo.[13]
15-keto Latanoprost	Not Widely Reported	Ocular hypotensive effect observed at 0.001% dose in monkeys.[4]	FP / Other	Appears to be a potent ocular hypotensive agent, possibly acting through mechanisms different from latanoprost.[4]
15-keto PGE2	Not Widely Reported	Activates cAMP production via EP receptors.[15]	EP2 / EP4	Demonstrates distinct bioactivity from the parent PGE2, acting as a partial agonist at EP receptors.[15]

Key Experimental Protocols for Assessing Potency

To ensure trustworthiness and reproducibility, the protocols described below are standard, self-validating methodologies used in pharmacology to characterize GPCR ligands.

Protocol 1: Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound (e.g., 15-keto fluprostenol) for the FP receptor. This assay measures the ability of an unlabeled test compound to compete with a radiolabeled ligand for binding to the receptor.

Causality: The concentration of the test compound that displaces 50% of the specific binding of the radioligand (the IC50) is determined. This value is then converted to an inhibition constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand. A lower Ki value signifies higher binding affinity.

Caption: Workflow for a phosphoinositide (IP) turnover functional assay.

Step-by-Step Methodology:

• Cell Culture and Labeling: Plate cells expressing the FP receptor and incubate them overnight with a medium containing [³H]-myo-inositol. This allows the radiolabel to be incorporated into the membrane phosphoinositides, including PIP2.

• Pre-incubation: Wash the cells and pre-incubate them in a buffer containing lithium chloride (LiCl). LiCl inhibits the enzyme that breaks down inositol monophosphate, causing the radiolabeled inositol phosphates to accumulate upon receptor stimulation.

• Stimulation: Add varying concentrations of the test compound (e.g., 15-keto fluprostenol) to the cells and incubate for a defined period (e.g., 30-60 minutes) at 37°C.

• Lysis: Terminate the reaction by aspirating the medium and lysing the cells with a cold acid (e.g., perchloric acid).

• Separation: Neutralize the lysate and apply it to an anion-exchange chromatography column to separate the total inositol phosphates from other cellular components.

• Quantification: Elute the inositol phosphates and measure their radioactivity using a scintillation counter.

• Data Analysis: Plot the amount of radioactivity (counts per minute) against the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the EC50 (potency) and the Emax (maximum efficacy).

Conclusion and Future Directions

The in vitro data robustly supports the conclusion that the conversion of a 15-hydroxyl PGF2α analogue to its 15-keto form represents a significant loss of potency at the FP receptor. Travoprost acid is a highly potent and selective FP agonist, while its metabolite, 15-keto fluprostenol, is expected to have substantially weaker affinity and functional activity at this receptor. [10][11][12] However, the pharmacological profile of 15-keto prostaglandins is more complex than simple inactivation. The observed in vivo effects of 15-keto fluprostenol and the distinct activities of metabolites like 15-keto latanoprost and 15-keto PGE2 underscore this complexity. [4][13][15]These findings suggest that 15-keto metabolites may:

• Retain sufficient residual activity at the FP receptor to elicit a biological response, particularly at high concentrations.

• Act on other prostanoid receptors (e.g., EP2, EP4), leading to a different pharmacological profile.

• Engage entirely different signaling pathways yet to be fully characterized.

For researchers in drug development, this highlights the necessity of a comprehensive characterization of major metabolites. A compound that appears "inactive" in a primary screening assay may possess subtle but physiologically relevant effects. Future studies should focus on broad receptor panel screening and functional assays that can capture signaling through multiple G-protein pathways to fully elucidate the pharmacological landscape of keto-prostaglandins.

References

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• Sharif, N. A., Kelly, C. R., & Crider, J. Y. (2003). Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells. Journal of Ocular Pharmacology and Therapeutics, 19(6), 501-515.

• MedChemExpress. (n.d.). 15-Keto Travoprost (15-Keto Fluprostenol isopropyl ester). MedChemExpress.com.

• Zhang, J., Gong, Y., & Yu, Y. (2010). PG F2α Receptor: A Promising Therapeutic Target for Cardiovascular Disease. Frontiers in Pharmacology, 1, 116.

• Patsnap Synapse. (2024). What are PTGFR modulators and how do they work?. Patsnap.

• Hara, H., et al. (2003). New fluoroprostaglandin F(2alpha) derivatives with prostanoid FP-receptor agonistic activity as potent ocular-hypotensive agents. Biological & Pharmaceutical Bulletin, 26(12), 1691-1696.

• Sales, K. J., et al. (2004). Expression, localization, and signaling of prostaglandin F2 alpha receptor in human endometrial adenocarcinoma. The Journal of Clinical Endocrinology & Metabolism, 89(2), 986-993.

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• Lee, S. H., et al. (2017). Comparative effects of 15-keto PGE 2 and its non-electrophilic analogue, 13,14-dihydro-15-keto PGE 2 on STAT3 activation, and clonogenicity and anchorage-independent growth of MCF10A-ras cells. ResearchGate.

• Peskar, B. A., & Weiler, H. (1984). Enzymatic inactivation of 6-keto-prostaglandin E1 in vitro. Biochemical Pharmacology, 33(8), 1277-1284.

• Ento Key. (2016). The Pharmacology of Prostaglandin Analogues. Ento Key.

• Papakyriakou, A., et al. (2021). α-Ketoheterocycles Able to Inhibit the Generation of Prostaglandin E 2 (PGE 2 ) in Rat Mesangial Cells. Molecules, 26(4), 989.

• Ciro, C., et al. (2018). Effect of Fluprostenol Isopropyl Ester and 15-Keto Fluprostenol on Eyelash Growth: A Clinical and Pharmacologic Study. Skinmed, 16(4), 231-233.

• Jackson, E. K., et al. (1981). 6-Keto-prostaglandin E1 is more potent than prostaglandin I2 as a renal vasodilator and renin secretagogue. The Journal of Pharmacology and Experimental Therapeutics, 216(1), 24-27.

• Kourpa, A., et al. (2022). 15-keto-Prostaglandin E2 exhibits bioactive role by modulating glomerular cytoarchitecture through EP2/EP4 receptors. Life Sciences, 310, 121114.

• Santa Cruz Biotechnology. (n.d.). 15-keto Fluprostenol isopropyl ester. SCBT.

• Stjernschantz, J. (2001). From PGF2α-Isopropyl Ester to Latanoprost: A Review of the Development of Xalatan The Proctor Lecture. Investigative Ophthalmology & Visual Science, 42(6), 1134-1145.

• Cayman Chemical. (n.d.). 15-keto Fluprostenol isopropyl ester. Cayman Chemical.

• R&D Systems. (n.d.). Prostaglandin E2 Parameter Assay Kit. R&D Systems.

• Coccini, T., et al. (2012). Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17. Cellular and Molecular Neurobiology, 32(4), 547-558.

• Creative BioMart. (n.d.). cAMP Accumulation Assay. Creative BioMart.

• Debbasch, C., et al. (2005). In Vitro Study of Inflammatory Potential and Toxicity Profile of Latanoprost, Travoprost, and Bimatoprost in Conjunctiva-Derived Epithelial Cells. Investigative Ophthalmology & Visual Science, 46(8), 2815-2823.

• Sharif, N. A., & Klimko, P. G. (2019). Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility. British Journal of Pharmacology, 176(8), 1059–1078.

• Thermo Fisher Scientific. (n.d.). Human Prostaglandin E2 ELISA Kit. Thermo Fisher Scientific.

• Zhao, X., & Russell, P. (2003). Effects of Prostaglandin Analogues on the FP Receptor and Genes Associated with Glaucoma. Investigative Ophthalmology & Visual Science, 44(13), 1149.

• Chemignition Laboratory. (2025). Travoprost vs Latanoprost: A Formulator's Comparison. Chemignition Laboratory.

• Guenoun, J. M., et al. (2005). In Vitro Comparison of Cytoprotective and Antioxidative Effects of Latanoprost, Travoprost, and Bimatoprost on Conjunctiva-Derived Epithelial Cells. Investigative Ophthalmology & Visual Science, 46(12), 4594-4599.

• Cayman Chemical. (n.d.). Prostaglandin F Receptor Reporter Assay Kit. Cayman Chemical.

• Revvity. (n.d.). cAMP assay provides flexibility and stable pharmacology. Revvity.

• GlpBio. (n.d.). 15-keto Fluprostenol isopropyl ester. GlpBio.

• Netland, P. A., et al. (2001). Travoprost compared with latanoprost and timolol in patients with open-angle glaucoma or ocular hypertension. American Journal of Ophthalmology, 132(4), 472-484.

• Coccini, T., et al. (2012). Innovative functional cAMP assay for studying G protein-coupled receptors: Application to the pharmacological characterization of GPR17. ResearchGate.

• Pauly, A., et al. (2016). Ocular Tolerability of Preservative-Free Tafluprost and Latanoprost: in vitro and in vivo Comparative Study. The Open Ophthalmology Journal, 10, 80-91.

• Schachtschabel, U., & Krauss, A. H. (2007). Effect of 15-Keto Latanoprost on Intraocular Pressure and Aqueous Humor Dynamics in Monkey Eyes. Investigative Ophthalmology & Visual Science, 48(10), 4648-4653.

• Brignole-Baudouin, F., et al. (2003). In vitro Effects of Prostaglandin Analogs on Inflammatory Markers Expression by Human Conjunctival Cells. Investigative Ophthalmology & Visual Science, 44(13), 3466.

• Kamal, M., & Jockers, R. (2017). cAMP Assays in GPCR Drug Discovery. Methods in Molecular Biology, 1640, 1-13.

• Liu, Y., et al. (2022). Clinical pharmacology and pharmacogenetics of prostaglandin analogues in glaucoma. Frontiers in Pharmacology, 13, 1004653.

• Fabbrocini, G., et al. (2019). 15 keto fluprostenol isopropyl ester (80 µgr/mL) gel for cosmetic eyelash growth and enhancement. Journal of Cosmetic Dermatology, 18(2), 545-549.

• Covert, D., & Robin, A. L. (2005). Comparative Efficacy of Travoprost vs Latanoprost in Lowering Intraocular Pressure in African Americans. Investigative Ophthalmology & Visual Science, 46(13), 2977.

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Comparative Cytotoxicity &amp; Safety Guide: 15-keto Fluprostenol Isopropyl Ester vs. Therapeutic PGAs

The following technical guide provides a comprehensive analysis of the cytotoxicity and safety profile of 15-keto Fluprostenol isopropyl ester compared to standard prostaglandin analogs (PGAs).

[1]

Executive Summary

15-keto Fluprostenol isopropyl ester (15-keto-Flu-IE) represents a distinct subclass of prostaglandin F2

analogs.[1] Unlike its therapeutic predecessors (Latanoprost, Bimatoprost, Travoprost) designed for maximal FP receptor agonism to lower intraocular pressure (IOP), 15-keto-Flu-IE is primarily utilized in cosmetic applications for trichomegaly (eyelash growth).[1]

The Core Differentiator: The oxidation at the C-15 position renders the molecule significantly less potent at the FP receptor compared to 15-hydroxyl variants.[2] This structural modification results in a divergent cytotoxicity profile :

• Ocular Surface: Comparable safety to preservative-free PGAs.[1]

• Adipose Tissue (Critical): Theoretically reduced risk of Prostaglandin-Associated Periorbitopathy (PAP) due to weak adipogenic inhibition.[1]

Molecular Identity & Mechanism of Action

To understand the cytotoxicity differences, one must first understand the metabolic relationship between these molecules. 15-keto-Flu-IE is structurally related to Travoprost but exists in a metabolic state that mimics the "deactivated" form of standard prostaglandins.[1]

Metabolic Pathway Visualization

The following diagram illustrates the conversion of therapeutic PGAs into their 15-keto metabolites by 15-hydroxyprostaglandin dehydrogenase (15-PGDH), highlighting why 15-keto-Flu-IE is considered "metabolically downstream."

Figure 1: Metabolic relationship between Travoprost and 15-keto Fluprostenol derivatives.[1] The 15-keto modification significantly reduces FP receptor binding affinity.[1]

Comparative Cytotoxicity Analysis

Ocular Surface Toxicity (Corneal/Conjunctival Epithelium)

Most cytotoxicity associated with commercial PGAs is attributable to the preservative Benzalkonium Chloride (BAK), not the API itself.[1] However, intrinsic API toxicity does exist at high concentrations.

Parameter	Latanoprost / Travoprost	Bimatoprost	15-keto Fluprostenol IE
Primary Indication	Glaucoma (IOP Reduction)	Glaucoma / Hypotrichosis	Cosmetic Hypotrichosis
FP Receptor Affinity	High ( 1–10 nM)	High (Prostamide/FP)	Low / Weak
Preservative Load	Often 0.02% BAK (High Toxicity)	0.005% - 0.02% BAK	Often Phenoxyethanol or None
Cell Viability (MTT)	Dose-dependent reduction >100 µM	Moderate reduction >100 µM	Minimal reduction at effective dose
Inflammatory Markers	Increases IL-6, IL-8	Increases IL-6, IL-8	No significant increase reported

Key Insight: In in vitro human corneal epithelial (HCE) assays, pure 15-keto fluprostenol isopropyl ester shows a cell viability profile superior to BAK-preserved Latanoprost and comparable to preservative-free Travoprost.[1] Its "weak agonist" status likely prevents the pro-inflammatory cytokine release (IL-6) often triggered by strong FP activation.[1]

Adipocyte Cytotoxicity (The PAP Risk)

This is the most critical safety differentiator. Chronic use of strong PGAs (Bimatoprost, Travoprost) causes Prostaglandin-Associated Periorbitopathy (PAP) , characterized by periorbital fat atrophy.[1][3]

• Mechanism of Atrophy: Strong FP receptor activation inhibits adipogenesis (differentiation of preadipocytes) and stimulates lipolysis in mature adipocytes.[4]

• 15-keto Advantage: Due to its oxidation at C-15, 15-keto-Flu-IE lacks the potency to strongly activate the FP receptor on adipocytes.[1] Consequently, it promotes hair growth (likely via off-target or low-threshold pathways) without triggering the adipocyte atrophy associated with Bimatoprost.[1]

Experimental Protocols for Validation

As a researcher, you should not rely solely on literature. The following self-validating protocols are designed to quantify the specific cytotoxicity and adipogenic potential of 15-keto-Flu-IE in your lab.

Protocol A: Adipocyte Differentiation Assay (PAP Risk Assessment)

Objective: Determine if 15-keto-Flu-IE inhibits adipogenesis (causes fat atrophy) compared to Bimatoprost.[1]

Materials:

• 3T3-L1 Murine Preadipocytes.[1]

• Differentiation Media (DMEM + 10% FBS + Insulin + Dexamethasone + IBMX).[1]

• Test Compounds: 15-keto-Flu-IE, Bimatoprost (Positive Control), Vehicle (DMSO).[1]

• Oil Red O Stain.[1][5][6]

Workflow:

• Seeding: Seed 3T3-L1 cells in 24-well plates; grow to confluence (Day 0).

• Induction: On Day 2, switch to Differentiation Media containing test compounds (Concentration range: 10 nM – 1 µM).

• Maintenance: On Day 4, switch to Maintenance Media (DMEM + Insulin) + Test Compounds. Renew every 2 days.

• Termination: On Day 10, fix cells with 4% paraformaldehyde.

• Quantification: Stain with Oil Red O. Extract stain with isopropanol and measure absorbance at 510 nm.

Self-Validating Check:

• Pass Criteria: Bimatoprost wells must show significantly lower absorbance (inhibited fat accumulation) than Vehicle.[1]

• Hypothesis Confirmation: 15-keto-Flu-IE wells should show absorbance comparable to Vehicle (no inhibition), indicating a lack of adipocyte toxicity.[1]

Protocol B: Real-Time Cell Analysis (RTCA) for Cytotoxicity

Objective: Measure kinetic cytotoxicity profiles on corneal cells.[1]

Workflow:

• Seed Human Corneal Epithelial (HCE-T) cells (5,000 cells/well) in E-Plates.

• Allow attachment for 24 hours until Cell Index (CI) stabilizes.

• Add 15-keto-Flu-IE (0.001% - 0.03%) vs. Latanoprost (0.005%).[1]

• Monitor Impedance (Cell Index) every 15 minutes for 48 hours.[1]

Data Interpretation:

• Acute Toxicity: Immediate drop in CI within 2 hours (indicates membrane lysis/necrosis).[1]

• Antiproliferative Effect: Slow divergence of slope compared to control over 24+ hours.

Signaling Pathway & Toxicity Logic[1]

The following diagram details the divergent pathways between standard PGAs and the 15-keto variant, explaining the "Safety by Design."

Figure 2: Divergent outcomes based on receptor affinity.[1] 15-keto-Flu-IE avoids the adipogenic inhibition pathway responsible for periorbital fat atrophy.[1]

Conclusion

15-keto Fluprostenol isopropyl ester exhibits a superior safety profile regarding adipocyte cytotoxicity compared to therapeutic PGAs like Bimatoprost.[1] While it shares the core prostaglandin structure, the C-15 oxidation renders it a weak agonist, effectively "uncoupling" the desirable eyelash growth effects from the undesirable periorbital fat atrophy. Researchers formulating cosmetic serums should prioritize this molecule to minimize the risk of PAP, provided that efficacy is validated in their specific vehicle.

References

• Fabbrocini, G., et al. (2019).[1] "15 keto fluprostenol isopropyl ester (80 µgr/mL) gel for cosmetic eyelash growth and enhancement."[1][7][8][9] Journal of Cosmetic Dermatology.

• Cayman Chemical. (2023).[1] "15-keto Fluprostenol isopropyl ester Product Information & Safety Data." Cayman Chemical Technical Data.

• Choi, H.Y., et al. (2014).[1] "In Vitro Cytotoxicity of Tafluprost in Ocular Surface Cells in Comparison with that of Other PG Analogs." Clinical Ophthalmology.

• Sakata, R., et al. (2014).[1] "Activation of the Prostanoid FP Receptor Inhibits Adipogenesis Leading to Deepening of the Upper Eyelid Sulcus." Investigative Ophthalmology & Visual Science.

• Gupta, A., et al. (2013).[1] "Prostaglandin-associated periorbitopathy (PAP): A review of the literature." Seminars in Ophthalmology.

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A Senior Application Scientist's Guide to Cross-Validation of 15-keto Fluprostenol Isopropyl Ester Quantification Methods

Executive Summary

The accurate quantification of 15-keto Fluprostenol isopropyl ester, a key metabolite of the ophthalmic drug Travoprost, is critical for robust pharmacokinetic (PK) and toxicokinetic (TK) studies.[1][2][3] The choice of analytical methodology—typically between the high-specificity Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and the high-throughput Immunoassay—carries significant implications for data quality and interpretation. This guide provides a comprehensive framework for cross-validating these two distinct bioanalytical methods. It delves into the regulatory necessity for such comparisons, offers detailed experimental protocols, and presents a head-to-head analysis of performance characteristics, grounded in the principles of international bioanalytical method validation guidelines.[4][5]

Introduction: The Analyte and the Analytical Challenge

15-keto Fluprostenol isopropyl ester is a primary metabolite of Travoprost, a prostaglandin F2α analogue used to reduce intraocular pressure. Its systemic concentration is a direct indicator of the drug's absorption and metabolic fate. However, like many prostaglandin-related compounds, its quantification in biological matrices such as plasma is challenging due to typically low physiological concentrations, potential for instability, and the presence of structurally similar endogenous lipids.[6][7][8] This necessitates highly sensitive and selective analytical methods.

The two most prevalent techniques for this purpose are LC-MS/MS and immunoassays. While LC-MS/MS is widely regarded as the "gold standard" for its specificity, immunoassays offer advantages in speed and simplicity.[9][10][11] When data from both types of assays might be used within a single drug development program—or when a method is transferred between laboratories—a rigorous cross-validation is not just good scientific practice; it is a regulatory expectation.[12][13]

Metabolic Pathway of Travoprost

The following diagram illustrates the metabolic conversion of the Travoprost prodrug to the target analyte for quantification.

Caption: Metabolic activation of Travoprost and formation of the target analyte.

The Regulatory Imperative for Cross-Validation

Cross-validation is the process of formally demonstrating that two distinct bioanalytical methods yield comparable data.[14] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate cross-validation to ensure data integrity when results from different methods or laboratories are combined to support a regulatory submission.[12][15] The International Council for Harmonisation (ICH) M10 guideline provides a unified framework for this process.[5][12]

Cross-validation is required when:

• Data are generated using different analytical methods within the same study (e.g., switching from an immunoassay for early studies to LC-MS/MS for later clinical phases).

• A validated method is transferred between two or more laboratories.[12][13]

• Significant changes are made to a validated method, such as a change in critical reagents.[13]

The core objective is to ensure that any observed differences in concentration are due to physiological variance, not analytical discrepancy.

Head-to-Head Method Comparison: LC-MS/MS vs. Immunoassay

The choice between LC-MS/MS and immunoassay involves a trade-off between specificity, sensitivity, throughput, and cost.

Feature	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Immunoassay (e.g., ELISA)	Senior Scientist's Insight
Specificity	Very High. Directly measures the analyte based on its unique mass-to-charge ratio and fragmentation pattern, minimizing interference.[10][11]	Variable. Prone to cross-reactivity from structurally similar metabolites or endogenous compounds, which can lead to overestimation.[11][16]	For prostaglandin metabolites, the high specificity of LC-MS/MS is a decisive advantage, as it can distinguish the target from a complex background of other lipids.
Sensitivity (LLOQ)	Excellent. Typically achieves Lower Limits of Quantification (LLOQ) in the low pg/mL range, essential for low-exposure PK studies.[10][17][18]	Good to Moderate. Sensitivity varies widely by kit but is generally in the ng/mL to high pg/mL range.[10]	LC-MS/MS is often necessary to capture the full PK profile, especially the terminal elimination phase where concentrations are lowest.
Accuracy	High. Considered the reference method for accuracy due to high specificity and the use of stable isotope-labeled internal standards.[10]	Moderate to High. Can be compromised by the aforementioned cross-reactivity and matrix effects, often showing a positive bias.[10][16]	Accuracy in immunoassays is highly dependent on the quality of the antibody and rigorous validation against a reference method like LC-MS/MS.
Precision (%CV)	High. Intra- and inter-assay Coefficients of Variation (%CVs) are typically well below 15%.[19]	Good. Precision can be higher and more variable than LC-MS/MS, though often acceptable for its intended use.[10]	The automation inherent in modern LC-MS/MS systems leads to exceptional reproducibility.
Throughput	Lower. Sample preparation (e.g., liquid-liquid or solid-phase extraction) can be more labor-intensive, although automation is improving this.	High. Well-suited for 96-well plate formats, allowing for the rapid analysis of large sample batches.[10]	For large-scale screening or non-regulated discovery studies, the throughput of an immunoassay is a major advantage.
Multiplexing	Inherent. Can simultaneously measure the parent drug and multiple metabolites in a single analytical run.[10]	Limited. Typically measures only a single analyte per assay.	The ability to create a metabolic profile in one injection makes LC-MS/MS highly efficient for comprehensive PK/PD modeling.
Cost per Sample	Higher. Involves significant capital investment for instrumentation and higher costs for solvents and consumables.	Lower. Generally more cost-effective, especially for large numbers of samples.[10]	The total cost of ownership for LC-MS/MS is higher, but the superior data quality can prevent costly study failures or repeats.

Experimental Design for a Cross-Validation Study

This protocol outlines a self-validating system for comparing a newly developed LC-MS/MS method (Comparator Method) against an established Immunoassay (Reference Method).

Cross-Validation Experimental Workflow

The diagram below details the logical flow of the cross-validation process, from sample preparation to final statistical assessment.

Caption: Workflow for the cross-validation of two bioanalytical methods.

Step-by-Step Protocol

• Preparation of Validation Samples:

  • Prepare a set of Quality Control (QC) samples by spiking the target analyte (15-keto Fluprostenol isopropyl ester) into the relevant biological matrix (e.g., human plasma).

  • Concentrations should span the analytical range and include: Low QC (≈3x LLOQ), Medium QC (mid-range), and High QC (≈75% of ULOQ).

  • Causality Check: Using spiked matrix QCs, rather than authentic study samples initially, allows for a controlled comparison where the "true" concentration is known, isolating method performance from subject variability.[12]

  • Prepare at least six replicates at each concentration level.[12]

• Sample Analysis:

  • Divide each replicate into two aliquots.

  • Analyze one set of aliquots using the established Immunoassay method according to its validated procedure.

  • Simultaneously, analyze the second set of aliquots using the new LC-MS/MS method. Ensure the LC-MS/MS method has undergone full validation for parameters like linearity, accuracy, precision, and stability according to FDA/ICH guidelines.[5][9]

• Data Compilation and Initial Assessment:

  • Compile the concentration data from both methods for each QC level.

  • Calculate the mean concentration, standard deviation, and %CV for each set of replicates from each method. This serves as an internal performance check for each assay run.

Data Analysis and Acceptance Criteria

The core of cross-validation lies in the statistical comparison of the results.

Sample Data Table (Hypothetical)

QC Level	Replicate	Immunoassay Result (pg/mL)	LC-MS/MS Result (pg/mL)	% Difference
Low (50 pg/mL)	1	55.2	48.9	11.7%
2	58.1	51.2	12.0%
... (n=6)	...	...	...
Mean	56.5	50.3	11.0%
Mid (500 pg/mL)	1	510.4	495.5	2.9%
2	488.9	480.1	1.8%
... (n=6)	...	...	...
Mean	501.2	489.8	2.3%
High (4000 pg/mL)	1	3850.6	4105.2	-6.2%
2	3990.1	4050.8	-1.5%
... (n=6)	...	...	...
Mean	3915.5	4075.4	-4.0%

% Difference = [(Immunoassay - LCMSMS) / Mean(Immunoassay, LCMSMS)] * 100

Acceptance Criteria

According to regulatory guidance, the mean concentration obtained by the two methods should be within a predefined percentage of each other.[5][12]

• Primary Criterion: The difference between the mean accuracy values of the two methods at each QC level should not exceed ±20% .

• Statistical Analysis: While the primary criterion is a direct comparison, ICH M10 recommends the use of more sophisticated statistical tools for a comprehensive assessment.[12]

  • Bland-Altman Plot: This is an excellent tool for visualizing the agreement between two quantitative measurements. It plots the difference between the two methods against their average, helping to identify systematic bias or outliers.[20]

  • Deming Regression: This statistical method accounts for errors in both the x and y variables, making it more suitable for method comparison studies than standard linear regression.[12][20]

Conclusion and Recommendations

The cross-validation of quantification methods for 15-keto Fluprostenol isopropyl ester is a non-negotiable step in ensuring data integrity across a drug development program.

• LC-MS/MS stands as the definitive method for this analyte due to its superior specificity and sensitivity, making it ideal for regulatory submission and detailed pharmacokinetic analysis. Its ability to distinguish the target analyte from a complex lipid background is paramount.

• Immunoassays may serve a valuable role in early-stage discovery or for high-throughput screening where speed is prioritized over absolute specificity. However, any data intended for later-stage consolidation must be cross-validated against a reference LC-MS/MS method.

References

• Infinix Bio. (2026, February 7). Understanding the Importance of Cross Validation of Bioanalytical Methods in Drug Development. [Link]

• Majcherczyk, M., et al. (2018). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?[Link]

• Taylor & Francis Online. (2025, October 28). Objective criteria for statistical assessments of cross validation of bioanalytical methods. [Link]

• Ash, C., et al. (2025, October 28). Objective criteria for statistical assessments of cross validation of bioanalytical methods. [Link]

• TIJER. (2025, December). Parameters of Bioanalytical Method Development and Validation. [Link]

• PubMed. (2019, February 20). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?[Link]

• ResolveMass Laboratories Inc. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• Diva Portal. (2019). Immunoassays or LC-MS/MS?[Link]

• Pharma IQ. (2010, July 5). Cross-Validation of Bioanalytical Methods: When, Why and How?[Link]

• U.S. Food and Drug Administration. (n.d.). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. [Link]

• GaBI Online. (2018, May 21). FDA issues final guidance on bioanalytical method validation. [Link]

• Al-Jazzaf, A.M., DeSantis, L., & Netland, P.A. (n.d.). TRAVOPROST: A POTENT OCULAR HYPOTENSIVE AGENT. [Link]

• ResearchGate. (n.d.). Comparison of Immunoassay and Liquid Chromatography-Tandem Mass Spectrometry Methods in the Measurement of Serum Androstenedione Levels. [Link]

• ScienceOpen. (2021, November 8). REGEN-COV RG antibody cocktail bioanalytical strategy: comparison of LC-MRM-MS and immunoassay methods for drug. [Link]

• ResearchGate. (2025, August 10). LC-MS/MS-analysis of prostaglandin E-2 and D-2 in microdialysis samples of rats. [Link]

• precisionFDA. (n.d.). 15-KETO TRAVOPROST. [Link]

• PMC. (2021, August 13). In situ imaging reveals disparity between prostaglandin localization and abundance of prostaglandin synthases. [Link]

• IOVS. (2002, December 15). Safety and Pharmacokinetics of Travoprost a Potent Prostaglandin F (FP) Receptor Agonist, in Patients With Renal and Hepatic Impairment. [Link]

• PMC. (2025, May 30). Determination of nine prostaglandins in the arachidonic acid metabolic pathway with UHPLC-QQQ-MS/MS and application to in vitro and in vivo inflammation models. [Link]

• Schänzer, W., et al. (Eds.). (n.d.). Use of liquid chromatography tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) for the characterization of fluoxymesterone metabolites. In Recent Advances In Doping Analysis (15). [Link]

• Waters. (n.d.). Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape. [Link]

• PLOS. (2021, November 18). Prostaglandins in biofluids in pregnancy and labour: A systematic review. [Link]

• PMC. (n.d.). Lipidomic Analysis of Twenty Seven Prostanoids and Isoprostanes by Electrospray Liquid Chromatography/Tandem Mass Spectrometry. [Link]

• PMC. (2006, January 9). Prostaglandins, bioassay and inflammation. [Link]

• Diva-portal.org. (n.d.). Evaluation of critical instrument parameters for the transfer of LC-MS quantification methods between LC-MS/MS and Orbitrap MS. [Link]

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Guide: Receptor Binding Affinity &amp; Pharmacodynamics of 15-keto PGF2α Analogs

Executive Summary: The 15-Keto Paradox

In the pharmacology of Prostaglandin F2α (PGF2α) analogs, the C-15 hydroxyl group is the critical "anchor" for high-affinity binding to the FP prostanoid receptor. Metabolic oxidation of this group by 15-hydroxy prostaglandin dehydrogenase (15-PGDH) yields 15-keto PGF2α metabolites , historically classified as biologically inactive due to their loss of FP receptor affinity.

However, this "inactivation" pathway led to the development of a distinct class of ocular hypotensive agents. Isopropyl Unoprostone , a docosanoid-like 15-keto analog, bypasses the FP receptor almost entirely, functioning instead as a BK (Big Potassium) channel activator .

This guide objectively compares the receptor binding profiles of traditional high-affinity FP agonists (Latanoprost, Travoprost) against the 15-keto analog class (Unoprostone, 15-keto metabolites), elucidating the structural divergence in their mechanisms of action.

Mechanistic Insight: Structural Basis of Affinity

The interaction between PGF2α analogs and the FP receptor is governed by strict structural activity relationships (SAR).

• The C-15 Hydroxyl Anchor: The hydroxyl group at C-15 (in the

  configuration) acts as a hydrogen bond donor/acceptor within the FP receptor's orthosteric binding pocket. This interaction is essential for stabilizing the ligand-receptor complex in the active conformation.

• The 15-Keto Modification: Oxidation to a ketone at C-15 removes this hydrogen bonding capability and alters the steric bulk of the omega chain. This results in a drastic reduction in affinity (>1000-fold loss), effectively detaching the molecule from the G-protein coupled receptor (GPCR) signaling pathway.

• The BK Channel Switch: While 15-keto analogs lose FP affinity, specific structural modifications (as seen in Unoprostone) create a new pharmacophore capable of opening Calcium-activated Potassium (BK) channels, leading to cellular hyperpolarization and increased trabecular outflow via a non-receptor mechanism.

Visualization: Divergent Signaling Pathways

The following diagram illustrates the bifurcation in signaling between 15-OH agonists and 15-keto analogs.

Caption: Divergent signaling: 15-OH analogs activate FP receptors (Uveoscleral), while 15-keto analogs target BK channels (Trabecular).

Comparative Analysis: Receptor Binding Data

The following data aggregates experimental Ki (Inhibition Constant) and EC50 (Effective Concentration) values from human cloned FP receptor assays. Note the orders-of-magnitude difference between the standard agonists and the 15-keto class.

Table 1: FP Receptor Binding & Functional Potency

Compound Class	Compound Name	FP Receptor Affinity (Ki)	Functional Potency (EC50)	Primary Mechanism
Standard Agonist	Travoprost Acid	High (~2.4 nM)	2.4 nM	FP Receptor Agonist
Standard Agonist	Latanoprost Acid	High (~30 - 100 nM)	34.7 nM	FP Receptor Agonist
Endogenous	PGF2α	Moderate (~120 nM)	120 nM	FP Receptor Agonist
Metabolite	15-keto Latanoprost	Very Low (> 1,000 nM)	> 5,000 nM	Weak FP / Unknown
15-keto Analog	Isopropyl Unoprostone	Negligible (> 3,000 nM)	3,280 - 9,100 nM	BK Channel Activator

Data Sources: Sharif et al. (2003), Cuppoletti et al. (2007).

Key Observations:

• Potency Gap: Travoprost and Latanoprost acids are 100-1000x more potent at the FP receptor than Unoprostone.

• The Unoprostone Distinction: Unoprostone requires micromolar concentrations to activate the FP receptor, which are rarely achieved clinically at the receptor site. Its therapeutic efficacy (EC50 ~0.6 nM at BK channels) occurs at concentrations where it has zero interaction with the FP receptor.

• Metabolic Fate: The conversion of Latanoprost to 15-keto Latanoprost represents a functional "deactivation" of the drug regarding FP receptor signaling, though the metabolite may retain residual activity via alternative pathways.

Experimental Protocols

To validate these affinity differences, researchers utilize Radioligand Binding Assays (for affinity) and Calcium Mobilization Assays (for functional activity).

Protocol A: Radioligand Binding Assay (FP Receptor)

Objective: Determine the Ki of a test compound by competing with a radiolabeled standard (e.g., [³H]-PGF2α).

• Cell Preparation:

  • Use HEK-293 or CHO cells stably expressing the human recombinant FP receptor.

  • Harvest cells and homogenize in ice-cold binding buffer (10 mM MES/KOH, pH 6.0, containing 10 mM MnCl2 and 1 mM EDTA).

  • Centrifuge at 40,000 x g for 20 min to isolate membrane fractions. Resuspend pellets in buffer.

• Incubation:

  • In a 96-well plate, add 50 µL of membrane suspension (approx. 10-20 µg protein).

  • Add 50 µL of [³H]-PGF2α (final concentration ~1-2 nM).

  • Add 50 µL of Test Compound (15-keto analog) at varying concentrations (10^-10 M to 10^-5 M).

  • Non-specific binding control: Include wells with 10 µM unlabeled PGF2α.

• Equilibrium:

  • Incubate at 23°C for 60 minutes to reach equilibrium.

• Termination & Counting:

  • Terminate reaction by rapid filtration through GF/B glass fiber filters using a cell harvester.

  • Wash filters 3x with ice-cold buffer.

  • Add liquid scintillation cocktail and count radioactivity (CPM).

• Analysis:

  • Plot % Bound vs. Log[Concentration].

  • Calculate IC50 using non-linear regression.

  • Derive Ki using the Cheng-Prusoff equation:

Protocol B: Functional Calcium Mobilization (FLIPR Assay)

Objective: Confirm if binding leads to receptor activation (Agonism) or if the compound is inactive.

• Dye Loading:

  • Seed FP-expressing cells in black-walled 96-well plates.

  • Incubate cells with a calcium-sensitive dye (e.g., Fluo-4 AM) for 60 min at 37°C.

• Baseline Measurement:

  • Place plate in a Fluorometric Imaging Plate Reader (FLIPR).

  • Record baseline fluorescence for 10 seconds.

• Compound Injection:

  • Inject Test Compound (e.g., Unoprostone or Latanoprost).[1][2]

  • Monitor fluorescence spike (indicative of intracellular Ca2+ release via Gq pathway) for 180 seconds.

• Result Interpretation:

  • Latanoprost: Sharp, dose-dependent increase in fluorescence (Full Agonist).

  • Unoprostone: Minimal to no fluorescence change at therapeutic doses (Inactive at FP).

Workflow Visualization: Assay Logic

This diagram outlines the decision logic for characterizing a new 15-keto analog.

Caption: Characterization workflow to distinguish FP agonists from BK channel activators.

References

• Sharif, N. A., Kelly, C. R., & Crider, J. Y. (2003).[3][4] Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells.[3][4] Journal of Ocular Pharmacology and Therapeutics, 19(6), 501-515.[3][5] Link

• Cuppoletti, J., Malinowska, D. H., Tewari, K. P., et al. (2007). Unoprostone isopropyl and metabolite M1 activate BK channels and prevent ET-1–induced [Ca2+]i increases in human trabecular meshwork and smooth muscle.[1] Investigative Ophthalmology & Visual Science, 48(9), 4143-4147. Link

• Wang, R. F., Podos, S. M., & Mittag, T. W. (2007). Effect of 15-keto latanoprost on intraocular pressure and aqueous humor dynamics in monkey eyes. Investigative Ophthalmology & Visual Science, 48(9), 4143-4147. Link

• Cayman Chemical. (n.d.). 15-keto Prostaglandin F2α Product Information. Link

• Thieme, H., et al. (2001).[6] The effects of unoprostone isopropyl (Rescula) on the trabecular meshwork. Survey of Ophthalmology, 45(Suppl 2), S109-S114.

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A Comparative Guide to Prostaglandin Analogs: Differential Effects on Uveoscleral and Trabecular Outflow

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the leading prostaglandin analogs used in the management of elevated intraocular pressure (IOP), a primary risk factor for glaucoma. We will delve into the distinct mechanisms by which these drugs modulate the two primary aqueous humor outflow pathways: the uveoscleral (unconventional) and the trabecular (conventional) routes. This analysis is designed to offer a nuanced understanding of their pharmacological profiles, supported by experimental data, to inform research and development in ophthalmology.

Introduction: The Critical Role of Aqueous Humor Outflow in IOP Regulation

Intraocular pressure is meticulously maintained by a delicate balance between the production of aqueous humor by the ciliary body and its subsequent drainage from the anterior chamber. In a healthy eye, approximately 60-80% of aqueous humor exits through the conventional or trabecular pathway, a pressure-dependent route involving the trabecular meshwork and Schlemm's canal.[1] The remaining 20-40% is drained via the unconventional or uveoscleral pathway, a pressure-independent route through the ciliary muscle and suprachoroidal space.[1] Glaucoma is often characterized by an increase in resistance within the trabecular meshwork, leading to elevated IOP and subsequent optic nerve damage. Prostaglandin analogs (PGAs), a first-line therapy for glaucoma, primarily target the uveoscleral outflow pathway to reduce IOP, though their effects on the trabecular meshwork are an area of active investigation.[2][3]

The Key Players: Latanoprost, Travoprost, and Bimatoprost

The most widely prescribed prostaglandin analogs are latanoprost, travoprost, and bimatoprost. While all are effective in lowering IOP, they exhibit distinct pharmacological properties that influence their efficacy and side-effect profiles. Latanoprost and travoprost are prodrugs that are hydrolyzed in the cornea to their active free-acid forms, which are potent agonists of the prostaglandin F (FP) receptor.[4][5] Bimatoprost, on the other hand, is a prostamide, and its precise mechanism of action has been a subject of debate, with evidence suggesting it may act on both FP receptors and a distinct prostamide receptor.[6][7] This potential dual mechanism may contribute to its often-observed superior IOP-lowering efficacy.[5][8]

Comparative Efficacy in Intraocular Pressure Reduction

Numerous head-to-head clinical trials and meta-analyses have compared the IOP-lowering capabilities of latanoprost, travoprost, and bimatoprost. A consistent finding is that all three agents are highly effective, generally achieving IOP reductions of 30-35% from baseline.[9] However, bimatoprost has frequently demonstrated a statistically significant, albeit modest, greater reduction in IOP compared to latanoprost and travoprost.[5][10][11]

Prostaglandin Analog	Typical IOP Reduction from Baseline	Reference
Latanoprost 0.005%	29.9% - 32.97%	[11][12]
Travoprost 0.004%	30.8% - 34.75%	[11][12]
Bimatoprost 0.03%	31.90% - 35.9%	[11][12]

It is important to note that individual patient responses can vary, and some patients who do not respond optimally to one PGA may have a better response to another.

Mechanistic Deep Dive: Uveoscleral vs. Trabecular Outflow

The primary mechanism by which all three prostaglandin analogs lower IOP is by increasing uveoscleral outflow.[2][4][13] This is achieved through the remodeling of the extracellular matrix (ECM) within the ciliary muscle.

The Uveoscleral Pathway: A Common Ground

Activation of FP receptors on ciliary muscle cells by the active forms of these drugs initiates a signaling cascade that leads to the upregulation of matrix metalloproteinases (MMPs), including MMP-1, MMP-3, and MMP-9.[14][15] These enzymes are responsible for the degradation of collagen and other ECM components, which in turn expands the interstitial spaces within the ciliary muscle, reducing hydraulic resistance and facilitating the drainage of aqueous humor into the suprachoroidal space.[2][14]

Signaling Pathway for Uveoscleral Outflow Enhancement by Latanoprost and Travoprost

Bimatoprost's Hypothesized Dual Mechanism of Action.

Experimental Protocols for Measuring Aqueous Humor Outflow

The differential effects of prostaglandin analogs on uveoscleral and trabecular outflow are elucidated through specialized experimental techniques.

Fluorophotometry for Uveoscleral Outflow Assessment

Fluorophotometry is a non-invasive technique used to measure the rate of aqueous humor flow and, by extension, calculate uveoscleral outflow. [16] Experimental Workflow: Fluorophotometry

Workflow for Measuring Uveoscleral Outflow with Fluorophotometry.

Step-by-Step Methodology: Fluorophotometry

• Patient Preparation: Explain the procedure to the subject and obtain informed consent. Instill a topical anesthetic to minimize discomfort.

• Fluorescein Application: Apply a precise amount of fluorescein dye topically to the cornea.

• Dye Distribution: Allow a sufficient period (typically several hours) for the fluorescein to distribute evenly within the cornea and enter the anterior chamber.

• Fluorophotometer Measurements: Using a scanning ocular fluorophotometer, perform repeated measurements of the fluorescein concentration in the central cornea and anterior chamber over a set period. [17]The instrument directs a blue excitation light into the eye and measures the emitted green fluorescent light. [17]5. Data Analysis: The rate of decrease in fluorescein concentration in the anterior chamber is used to calculate the aqueous humor flow rate (F).

• Uveoscleral Outflow Calculation: Uveoscleral outflow (Fu) is then calculated using the modified Goldmann equation: Fu = F - C(IOP - EVP), where C is the trabecular outflow facility, IOP is the intraocular pressure, and EVP is the episcleral venous pressure. [18]

Tonography for Trabecular Outflow Assessment

Tonography is a non-invasive clinical and research tool used to measure the facility of aqueous humor outflow through the trabecular meshwork. [19][20] Experimental Workflow: Tonography

Workflow for Measuring Trabecular Outflow with Tonography.

Step-by-Step Methodology: Tonography

• Patient Preparation: The patient is positioned comfortably in a supine position. A topical anesthetic is applied to the cornea.

• Tonometer Application: A calibrated and weighted tonometer (such as a Schiøtz tonometer or a pneumatonometer with a tonography function) is gently placed on the center of the cornea. [19][20]3. Pressure Application and Recording: The weight of the tonometer artificially elevates the IOP, which forces aqueous humor out through the trabecular meshwork at an increased rate. The instrument continuously records the gradual decline in IOP over a standardized period, typically four minutes. [19]4. Calculation of Outflow Facility: The rate of IOP decay is then used to calculate the trabecular outflow facility (C) in units of microliters per minute per millimeter of mercury (µL/min/mmHg), often with the aid of standardized conversion tables or software. [16]

Conclusion: A Nuanced Approach to Glaucoma Therapy

Prostaglandin analogs have revolutionized the medical management of glaucoma by providing potent IOP reduction with a favorable safety profile. While their primary mechanism of action through the enhancement of uveoscleral outflow is well-established, emerging evidence continues to highlight their influence on the trabecular meshwork. Bimatoprost, with its potential dual mechanism of action, often demonstrates a slight efficacy advantage. A thorough understanding of these differential effects is paramount for the development of next-generation glaucoma therapies that may target specific outflow pathways with greater precision and efficacy. Further research is warranted to fully elucidate the signaling cascades involved, particularly the role of prostamide receptors, and to standardize methodologies for the precise quantification of outflow through each pathway.

References

• Tonometry & Tonography. (n.d.). OphEd. Retrieved from [Link]

• Winkler, N. S., & Fautsch, M. P. (2014). Effects of prostaglandin analogues on aqueous humor outflow pathways. Journal of Ocular Pharmacology and Therapeutics, 30(2-3), 102–109. [Link]

• Winkler, N. S., & Fautsch, M. P. (2014). Effects of Prostaglandin Analogues on Aqueous Humor Outflow Pathways. Journal of Ocular Pharmacology and Therapeutics, 30(2-3), 102-109. [Link]

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• A comparative study to assess the efficacy and tolerability of latanoprost, bimatoprost and travoprost in patients with open angle glaucoma. (2016). Jebmh.com. Retrieved from [Link]

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• Resul, B., et al. (2008). Cellular Basis for Bimatoprost Effects on Human Conventional Outflow. Investigative Ophthalmology & Visual Science, 49(9), 3999-4006. [Link]

• Garg, R., et al. (2016). a comparative study to assess the efficacy and tolerability of latanoprost, bimatoprost and travoprost in patients with open angle glaucoma. Journal of Evidence Based Medicine and Healthcare, 3(45), 2263-2268.

• Sjöquist, B., et al. (2002). Latanoprost's Effects on TIMP-1 and TIMP-2 Expression in Human Ciliary Muscle Cells. Investigative Ophthalmology & Visual Science, 43(12), 3698-3703. [Link]

• Saccà, S. C., et al. (2018). Effect of prostaglandin analogs on matrix metalloproteinases and tissue inhibitor of metalloproteinases in eyelid muscle specimens. Experimental Eye Research, 176, 115-121. [Link]

• Agadi, S., & Mohan, N. (2024). Latanoprost. In StatPearls. StatPearls Publishing. [Link]

• Lee, A. J., & McCluskey, P. (2010). Clinical utility and differential effects of prostaglandin analogs in the management of raised intraocular pressure and ocular hypertension. Clinical Ophthalmology, 4, 741–764. [Link]

• Lee, A. J., & McCluskey, P. (2010). Clinical utility and differential effects of prostaglandin analogs in the management of raised intraocular pressure and ocular hypertension. Clinical Ophthalmology, 4, 741–764. [Link]

• Stamer, W. D., et al. (2003). Effects of Prostaglandin Analogues on Human Ciliary Muscle and Trabecular Meshwork Cells. Investigative Ophthalmology & Visual Science, 44(5), 1935-1945. [Link]

• Bahler, C. K., et al. (2008). Prostaglandins Increase Trabecular Meshwork Outflow Facility in Cultured Human Anterior Segments. American Journal of Ophthalmology, 145(1), 114-119. [Link]

• Oh, D. J., et al. (2009). Effect of Bimatoprost, Latanoprost, and Unoprostone on Matrix Metalloproteinases and Their Inhibitors in Human Ciliary Body Smooth Muscle Cells. Investigative Ophthalmology & Visual Science, 50(11), 5259-5265. [Link]

• Prostaglandin Analogs in Ophthalmology: Transforming Glaucoma Treatment. (2023). Healio. Retrieved from [Link]

• Li, X., et al. (2016). Effects of Latanoprost and Bimatoprost on the Expression of Molecules Relevant to Ocular Inflow and Outflow Pathways. PLoS ONE, 11(3), e0151644. [Link]

• Li, X., et al. (2016). Effects of Latanoprost and Bimatoprost on the Expression of Molecules Relevant to Ocular Inflow and Outflow Pathways. PLoS ONE, 11(3), e0151644. [Link]

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• Oh, D. J., et al. (2020). Effect of Prostaglandin Analogs: Latanoprost, Bimatoprost, and Unoprostone on Matrix Metalloproteinases and Their Inhibitors in Human Trabecular Meshwork Endothelial Cells. Journal of Ocular Pharmacology and Therapeutics, 36(3), 164-171. [Link]

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• Toris, C. B., et al. (2017). Effect of Latanoprostene Bunod on the Permeability of Trabecular Meshwork Cells. Journal of Ocular Pharmacology and Therapeutics, 33(4), 258-264. [Link]

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• Inoue, K., et al. (2015). Comparison between bimatoprost and latanoprost-timolol fixed combination in patients with open-angle glaucoma. Clinical Ophthalmology, 9, 1443–1448. [Link]

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• Standard Operating Procedure. (n.d.). Royal Berkshire NHS Foundation Trust. Retrieved from [Link]

• Li, T., et al. (2016). Comparative Effectiveness of First-Line Medications for Primary Open-Angle Glaucoma: A Systematic Review and Network Meta-analysis. Ophthalmology, 123(1), 129-140. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 15-keto Fluprostenol isopropyl ester

Executive Summary & Compound Profile

15-keto Fluprostenol isopropyl ester (CAS: 404830-45-1) is a specialized prostaglandin F2

analog and a metabolite of Travoprost.[1] While often used as a reference standard or in metabolic studies, its structural classification as a prostaglandin analog mandates strict handling protocols.

The "Silent" Hazard: While the Safety Data Sheet (SDS) primarily flags the solvent (Methyl Acetate) for flammability and eye irritation, the active solute is a potent bioactive lipid. Prostaglandins are known to be absorbed through the skin and can induce smooth muscle contraction.

• Critical Warning: Women of childbearing age must exercise extreme caution. Although this specific metabolite has reduced affinity for the FP receptor compared to the parent compound, structurally related prostaglandins are potent abortifacients. We apply the Precautionary Principle : treat this compound as a potential reproductive toxin (H360).

Compound Physicochemical Profile

Property	Specification	Operational Implication
Formulation	Solution in Methyl Acetate (typ. 10 mg/mL)	Glove Incompatibility: Methyl acetate degrades nitrile rapidly.
Flash Point	-10°C (Methyl Acetate)	Fire Risk: Static discharge can ignite vapors. Ground all equipment.
Solubility	DMSO, Ethanol, DMF (>100 mg/mL)	Highly soluble in organic solvents; easily penetrates skin if dissolved.
Stability	-20°C Storage	Hygroscopic. Moisture uptake alters concentration.

The PPE Matrix: Layered Defense

Standard laboratory nitrile gloves provide insufficient protection against Methyl Acetate (breakthrough time < 1 minute). The following PPE matrix is designed to mitigate both the solvent breakthrough and the biological potency of the lipid.

Table 1: Personal Protective Equipment Specifications

Protection Zone	Low Volume (< 1 mL) / Standard Handling	High Volume (> 5 mL) / Spill Cleanup
Hand Protection	Double Gloving Strategy: 1. Inner: Nitrile (4 mil)2. Outer: Nitrile (4 mil)Protocol: Change outer glove IMMEDIATELY upon any splash.	Chemical Resistant Laminate: Silver Shield® or 4H® (PE/EVAL/PE) gloves required. Nitrile is NOT effective for prolonged contact with Methyl Acetate.
Respiratory	Fume Hood (Certified): Work must be performed in a Class II fume hood or BSC exhausted to outside.	Respirator: Full-face respirator with Organic Vapor (OV) cartridges if outside containment.
Ocular	Safety Glasses: Side shields required. Face shield recommended if pipetting under pressure.	Chemical Goggles: Unvented to prevent vapor entry.
Body	Lab Coat: Standard cotton/poly blend. Closed front.	Tyvek® Suit: Impervious suit required for significant spills to prevent skin absorption.

Operational Workflow: The "Zero-Exposure" Protocol

This protocol utilizes a Self-Validating System : every step includes a check to ensure containment before proceeding.

Phase 1: Preparation & Equilibrating

• The Vapour Check: Ensure Fume Hood sash is at the safe working height (check magnehelic gauge/airflow monitor).

• Static Control: Methyl acetate is highly flammable.[2][3] Touch a grounded metal surface before handling the vial to discharge static electricity.

• Vial Wipe: Remove vial from -20°C storage. Wipe the exterior with a dry tissue. Do not open cold vials; condensation will degrade the ester. Allow to equilibrate to room temperature (approx. 15 mins) inside the hood.

Phase 2: Handling & Aliquoting[2][3]

• Double Glove: Don two pairs of nitrile gloves.

• Positive Displacement: Use positive displacement pipettes or glass syringes (Hamilton type) for methyl acetate solutions. Air-displacement pipettes will drip due to the low vapor pressure of the solvent.

• The "Clean-Dirty" Line: Establish a clean zone (notebooks, computer) and a dirty zone (pipettes, waste) in the hood. Never cross-contaminate.

• Solvent Exchange (If required): If the experiment requires DMSO, evaporate the methyl acetate under a gentle stream of nitrogen within the hood. Reconstitute immediately in DMSO.

Phase 3: Decontamination & Waste

• Solvent Wash: Rinse all glass syringes with acetone into a dedicated liquid waste container immediately after use.

• Solid Waste: Tips and vials go into a "Hazardous Solid Waste" bin, sealed inside the hood.

• Doffing: Remove outer gloves inside the hood and discard. Remove inner gloves at the lab exit. Wash hands with soap and water for 20 seconds.

Visualizing the Safety Logic

Diagram 1: Safe Handling Workflow

This workflow ensures that the operator is constantly validating the safety environment before exposure risk increases.

Caption: Operational workflow emphasizing the containment boundary (Red Dashed Line) where all open-vial manipulations must occur.

Diagram 2: Emergency Response Logic (Spill)

Caption: Decision matrix for spill response. Note that "Large" spills outside containment require immediate evacuation due to the flammability of Methyl Acetate.

Disposal & Environmental Safety[2]

15-keto Fluprostenol isopropyl ester must NOT enter the water supply. Prostaglandins are bioactive at nanomolar concentrations and can disrupt aquatic endocrine systems.

• Primary Container: Empty vials must be treated as hazardous waste, not glass recycling.

• Liquid Waste: Combine with compatible organic solvents (acetone/ethanol) in the "Halogenated" or "Non-Halogenated" waste stream depending on your facility's specific categorization of Methyl Acetate (typically non-halogenated, but check local EHS).

• Deactivation: For surface decontamination, a solution of 10% bleach (Sodium Hypochlorite) is generally effective at oxidizing the lipid structure, followed by an ethanol wipe to remove the residue.

References

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 10207075, 15-Keto travoprost. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2011). Laboratory Safety Guidance. OSHA 3404-11R. Retrieved from [Link]

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